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Foundational

in vitro pharmacological profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

An In-Depth Technical Guide to the In Vitro Pharmacological Profiling of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one Executive Summary The emergence of novel chemical entities with potential psychoactive properties n...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Pharmacological Profiling of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Executive Summary

The emergence of novel chemical entities with potential psychoactive properties necessitates a robust and systematic approach to in vitro pharmacological characterization. This whitepaper provides a comprehensive technical guide for elucidating the pharmacological profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, a compound possessing structural motifs suggestive of central nervous system activity. By combining a cathinone-like β-keto-ethylamine side chain with a medicinally significant 1,2-thiazole core, this molecule presents a unique subject for pharmacological investigation. This guide is designed for researchers, scientists, and drug development professionals, offering a structured, rationale-driven framework for a full in vitro workup, from primary target engagement to secondary safety pharmacology and neurotoxicity assessment.

Introduction and Scientific Rationale

The chemical structure of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is a hybrid of two pharmacologically significant scaffolds. The 2-(methylamino)-1-ethan-1-one moiety is a core feature of synthetic cathinones, a class of psychomotor stimulants known to interact with the plasma membrane transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[1][2] These compounds typically act as either reuptake inhibitors or releasing agents, thereby increasing synaptic concentrations of monoamine neurotransmitters.[2]

Simultaneously, the 1,2-thiazole ring is a privileged heterocyclic motif found in a wide array of approved drugs and biologically active compounds, exhibiting properties that include anticancer, antimicrobial, and anti-inflammatory activities.[3][4][5] Its presence in the target molecule, in place of the typical phenyl ring of synthetic cathinones, introduces both electronic and steric differences that could profoundly alter its pharmacological profile. This structural uniqueness warrants a comprehensive investigation beyond monoamine transporters to uncover its full spectrum of biological activity.

This guide, therefore, outlines a logical, multi-tiered strategy to:

  • Define Primary Pharmacology: Interrogation of the compound's activity at monoamine transporters to test the hypothesis derived from its cathinone-like side chain.

  • Establish a Safety and Secondary Pharmacology Profile: Broad screening to identify potential off-target interactions and liabilities, such as cardiac ion channel modulation and metabolic enzyme inhibition.

  • Assess In Vitro Neurotoxicity: Evaluation of the compound's potential to induce neuronal cell death or stress.

This systematic approach ensures a thorough understanding of the compound's mechanism of action and potential therapeutic or toxicological implications.

Primary Pharmacology: Monoamine Transporter Interaction Profile

The primary hypothesis is that 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one modulates monoaminergic neurotransmission. The following assays are essential to determine its affinity, potency, and mechanism of action at DAT, NET, and SERT.

Radioligand Binding Assays: Determining Target Affinity

The initial step is to quantify the binding affinity (Kᵢ) of the test compound for each of the three monoamine transporters. This is achieved through competitive displacement of a high-affinity radioligand.

Experimental Protocol:

  • Source: Use cell membranes from human embryonic kidney (HEK293) cells stably transfected with human DAT (hDAT), hNET, or hSERT.

  • Radioligands:

    • hDAT: [³H]WIN 35,428 (CFT)

    • hNET: [³H]Nisoxetine

    • hSERT: [³H]Citalopram

  • Procedure: a. Incubate a fixed concentration of cell membranes and the respective radioligand with increasing concentrations of the test compound (e.g., 0.1 nM to 100 µM). b. Allow the reaction to reach equilibrium at a specified temperature (e.g., room temperature for 60-120 minutes). c. Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. d. Wash the filters with ice-cold buffer to remove unbound radioligand. e. Quantify the radioactivity trapped on the filters using liquid scintillation counting.

  • Data Analysis: Non-specific binding is determined in the presence of a high concentration of a known inhibitor (e.g., 10 µM mazindol for DAT). The concentration of the test compound that inhibits 50% of specific binding (IC₅₀) is calculated using non-linear regression. The Kᵢ value is then derived from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ) where [L] is the radioligand concentration and Kₐ is its dissociation constant.

Data Presentation:

Target TransporterRadioligandKᵢ (nM) ± SEM
hDAT[³H]WIN 35,428Data to be determined
hNET[³H]NisoxetineData to be determined
hSERT[³H]CitalopramData to be determined
A lower Kᵢ value indicates higher binding affinity.
Neurotransmitter Uptake Inhibition Assays: Assessing Functional Potency

To determine if the compound functionally inhibits transporter activity, its ability to block the uptake of radiolabeled monoamines is measured.

Experimental Protocol:

  • Source: Use either primary synaptosomes prepared from rat brain tissue (e.g., striatum for DAT, hippocampus for SERT) or transporter-transfected HEK293 cells.[6]

  • Substrates:

    • DAT: [³H]Dopamine

    • NET: [³H]Norepinephrine

    • SERT: [³H]Serotonin (5-HT)

  • Procedure: a. Pre-incubate the cells or synaptosomes with increasing concentrations of the test compound for 10-15 minutes at 37°C. b. Initiate uptake by adding a fixed concentration of the radiolabeled neurotransmitter. c. Allow uptake to proceed for a short period (e.g., 5-10 minutes). d. Terminate uptake by rapid filtration and washing with ice-cold buffer. e. Quantify the internalized radioactivity via liquid scintillation counting.

  • Data Analysis: Non-specific uptake is determined in the presence of a selective inhibitor (e.g., 10 µM cocaine for DAT). IC₅₀ values are calculated from the concentration-response curves.

Data Presentation:

Target TransporterIC₅₀ (nM) ± SEM
hDATData to be determined
hNETData to be determined
hSERTData to be determined
A lower IC₅₀ value indicates higher inhibitory potency.
Neurotransmitter Release Assays: Differentiating Blockers from Releasers

Synthetic cathinones can be either pure uptake blockers (like cocaine) or transporter substrates that induce reverse transport, i.e., release (like amphetamine).[2] This distinction is critical for predicting the compound's psychoactive and toxicological profile.

Experimental Protocol:

  • Source: Use transporter-transfected HEK293 cells or synaptosomes.

  • Procedure: a. Pre-load the cells/synaptosomes by incubating them with a radiolabeled neurotransmitter (e.g., [³H]Dopamine) until a steady state is reached. b. Wash the cells to remove extracellular radioactivity. c. Expose the pre-loaded cells to increasing concentrations of the test compound, alongside known blockers (e.g., cocaine) and releasers (e.g., methamphetamine) as controls. d. At specified time points, collect the extracellular buffer (supernatant). e. Quantify the radioactivity released into the buffer.

  • Data Analysis: Plot the percentage of radioactivity released against the compound concentration to determine the half-maximal effective concentration (EC₅₀) for release. A potent releaser will have a low EC₅₀ value and induce significant efflux, whereas a pure blocker will not induce release at concentrations that inhibit uptake.

Proposed Mechanism of Action at the Synapse:

MONOAMINE_SYNAPSE cluster_pre Presynaptic Neuron MAO MAO VMAT2 VMAT2 Vesicle Synaptic Vesicle VMAT2->Vesicle DA_Vesicle DA_Synapse Vesicle->DA_Synapse Release DA DA->MAO Metabolism DA->VMAT2 Uptake Receptor Dopamine Receptors DAT Dopamine Transporter (DAT) Compound Test Compound Compound->DAT Inhibition/ Reverse Transport DA_Synapse->Receptor Binding DA_Synapse->DAT Reuptake

Caption: Proposed interaction of the test compound with the dopamine transporter (DAT) in the synaptic cleft.

Secondary and Safety Pharmacology

A comprehensive profile requires evaluating interactions beyond the primary targets. This is crucial for identifying potential side effects, polypharmacology, and novel therapeutic applications.

Broad Panel Receptor Screening

Screening against a wide array of G-protein coupled receptors (GPCRs), ion channels, and other transporters provides a global view of the compound's selectivity. Commercial services (e.g., Eurofins SafetyScreen, DiscoverX PathHunter) offer standardized panels.

Recommended Panel:

  • Adrenergic Receptors: α₁, α₂, β₁, β₂

  • Dopamine Receptors: D₁ - D₅

  • Serotonin Receptors: 5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂₋, 5-HT₃, etc.

  • Opioid Receptors: µ, δ, κ

  • Muscarinic Receptors: M₁ - M₅

  • Histamine Receptors: H₁, H₂

  • Ion Channels: hERG, Na⁺, Ca²⁺ channels

Methodology: Typically performed using high-throughput radioligand binding assays. A significant interaction is often defined as >50% inhibition of binding at a fixed concentration (e.g., 1 or 10 µM). Follow-up concentration-response curves should be generated for any identified "hits."

Monoamine Oxidase (MAO) Inhibition Assay

Inhibition of MAO-A or MAO-B can lead to dangerous increases in monoamine levels, especially when combined with other monoaminergic drugs (a risk for serotonin syndrome).[7]

Experimental Protocol:

  • Source: Recombinant human MAO-A and MAO-B enzymes.[8]

  • Substrate: A non-selective substrate like kynuramine, which is metabolized to a fluorescent product (4-hydroxyquinoline).

  • Procedure: a. Incubate the MAO-A or MAO-B enzyme with increasing concentrations of the test compound. b. Add the kynuramine substrate to initiate the reaction. c. After a set incubation time, measure the fluorescent product using a plate reader.

  • Data Analysis: Calculate IC₅₀ values from the concentration-response curves. Known inhibitors like clorgyline (MAO-A) and selegiline (MAO-B) should be used as positive controls.

hERG Potassium Channel Inhibition Assay

Blockade of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to fatal cardiac arrhythmias. This is a critical safety assay mandated by regulatory agencies.

Methodology: The gold standard is manual or automated patch-clamp electrophysiology performed on cells stably expressing the hERG channel. This technique directly measures the flow of ions through the channel in the presence of the test compound, allowing for the determination of an IC₅₀ value.

Overall In Vitro Profiling Workflow:

WORKFLOW cluster_primary Primary Pharmacology cluster_secondary Secondary & Safety Pharmacology cluster_tox In Vitro Neurotoxicity Compound 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one Binding Radioligand Binding (DAT, NET, SERT) Output: Kᵢ Compound->Binding ReceptorScreen Broad Receptor Panel (>50 targets) Output: % Inhibition Compound->ReceptorScreen Tox Neuronal Cell Assays (SH-SY5Y) Outputs: LD₅₀, ROS, Apoptosis Compound->Tox Uptake Uptake Inhibition (DAT, NET, SERT) Output: IC₅₀ Binding->Uptake Release Release Assay Output: EC₅₀ Uptake->Release MAO_Assay MAO-A / MAO-B Inhibition Output: IC₅₀ hERG_Assay hERG Channel Patch Clamp Output: IC₅₀

Caption: A structured workflow for the comprehensive in vitro pharmacological profiling of the test compound.

In Vitro Neurotoxicity Assessment

Many psychostimulants exhibit neurotoxic potential, often mediated by oxidative stress and excitotoxicity. A preliminary assessment using a relevant neuronal cell model is a key component of the early-stage profile.

Experimental Protocol:

  • Cell Model: Human neuroblastoma SH-SY5Y cells, differentiated into a dopaminergic-like phenotype, are a well-established model for studying the neurotoxicity of novel psychoactive substances.[9]

  • Assays: Cells are exposed to a range of concentrations of the test compound for 24-48 hours.

  • Data Analysis: Determine the concentration that causes 50% cell death (LD₅₀) and assess markers of specific toxicity pathways.

Summary of Neurotoxicity Assays:

Assay TypeMethodEndpoint Measured
Cell Viability MTT AssayMitochondrial metabolic activity
LDH Release AssayCell membrane integrity
Oxidative Stress DCFH-DA AssayIntracellular Reactive Oxygen Species (ROS)
Apoptosis Caspase-3/7 ActivityExecutioner caspase activation
Annexin V / PI StainingPhosphatidylserine externalization (early apoptosis) and membrane permeability (late apoptosis/necrosis)

Conclusion and Future Directions

This technical guide outlines a comprehensive, hypothesis-driven strategy for the in vitro pharmacological characterization of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. The proposed workflow will establish its primary mechanism of action, selectivity, safety liabilities, and neurotoxic potential.

The resulting data will form a complete pharmacological dossier, enabling a clear understanding of the compound's structure-activity relationships. A profile indicating high affinity and potency for monoamine transporters, particularly DAT, with low off-target activity and a favorable safety margin, would suggest potential for further development. Conversely, high affinity for targets like the hERG channel or potent MAO inhibition would raise significant safety concerns. This in vitro profile is the foundational dataset required to make informed decisions about progressing the compound to more complex in vivo studies, including behavioral pharmacology and pharmacokinetic analysis.

References

  • Zwartsen, A., et al. (2021). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. MDPI. Available at: [Link]

  • Luethi, D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology. Available at: [Link]

  • Wagmann, L., et al. (2021). Non-targeted screening for novel psychoactive substances among agitated emergency department patients. ResearchGate. Available at: [Link]

  • Simmler, L. D., et al. (2014). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology.
  • NPS Discovery. (2022). Challenges in Identifying Novel Psychoactive Substances and a Stronger Path Forward. National Institute of Justice. Available at: [Link]

  • Hill, S. L., et al. (2016). Non-targeted screening for novel psychoactive substances among agitated emergency department patients. Journal of Medical Toxicology. Available at: [Link]

  • Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Evotec. Available at: [Link]

  • Pandey, S., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI. Available at: [Link]

  • Agilent Technologies. (n.d.). Testing For Novel Psychoactive Substances. Agilent. Available at: [Link]

  • Balanean, L., et al. (2014). Synthesis of Novel 2-metylamino-4-substituted-1,3-thiazoles with Antiproliferative Activity. Revista de Chimie. Available at: [Link]

  • Baumann, M. H., et al. (2014). Neuropharmacology of Synthetic Cathinones. Neuropharmacology. Available at: [Link]

  • Wagmann, L., et al. (2017). In vitro monoamine oxidase inhibition potential of alpha-methyltryptamine analog new psychoactive substances for assessing possible toxic risks. Toxicology Letters. Available at: [Link]

  • McGuire, B. S., et al. (1983). In vitro and in vivo candicidal activities of 2-(p-n-hexylphenylamino)-1,3-thiazoline. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Al-Ostoot, F. H., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

  • Chander, P., et al. (2020). Thiazole-containing compounds as therapeutic targets for cancer therapy. European Journal of Medicinal Chemistry. Available at: [Link]

  • Szymańska, P., et al. (2024). In Vitro and In Silico Studies on Cytotoxic Properties of Oxythiamine and 2′-Methylthiamine. Molecules. Available at: [Link]

  • ResearchGate. (n.d.). Some of the biologically active synthetic compounds bearing thiazole motifs. ResearchGate. Available at: [Link]

  • Al-Suwaidan, I. A., et al. (2022). Mechanochemical rapid synthesis of novel thiazoles linked to 2h-chromen-2-one moiety. Heterocycles. Available at: [Link]

  • Lozynskyi, A. V., et al. (2021). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell. Available at: [Link]

  • Cadena, G. W., et al. (2024). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. MDPI. Available at: [Link]

  • Alanazi, A. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available at: [Link]

  • Alanazi, A. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Semantic Scholar. Available at: [Link]

Sources

Exploratory

Pharmacokinetic Profiling of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one: A Mechanistic Whitepaper

Prepared by: Senior Application Scientist, Pharmacokinetics & Drug Metabolism Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction & Structural Rationale In the landscape of n...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Pharmacokinetics & Drug Metabolism Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction & Structural Rationale

In the landscape of novel psychoactive substances (NPS) and targeted monoamine transporter modulators, structural nuances dictate pharmacokinetic (PK) destiny. This whitepaper deconstructs the PK architecture of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one .

Structurally, this compound is an atypical synthetic cathinone analogue that deviates from classical scaffolds (such as methcathinone) in two critical dimensions:

  • Heterocyclic Bioisosterism: The traditional phenyl ring is replaced by a 1,2-thiazole (isothiazole) ring.[1].

  • Truncated Alkyl Chain: It features an ethan-1-one backbone rather than a propan-1-one backbone.[2]. Crucially, this molecule lacks the characteristic α-methyl group, rendering it a β-keto-phenethylamine derivative rather than a true cathinone.

Physicochemical Properties & Distribution

The replacement of a highly lipophilic phenyl ring with a more polar isothiazole ring fundamentally shifts the compound's distribution kinetics. While[3], the isothiazole analogue exhibits a lower partition coefficient (LogP).

Causality of Distribution: The increased polarity of the sulfur-nitrogen heteroaromatic system slightly delays central nervous system (CNS) penetration compared to methcathinone. However, at physiological pH (7.4), the secondary amine (pKa ~ 8.5) remains partially un-ionized, ensuring sufficient passive diffusion across the BBB to exert its effects on dopamine (DAT) and norepinephrine (NET) transporters[4].

Biotransformation & Metabolic Vulnerability

The defining feature of this molecule is not what is present, but what is absent: the α-methyl group .

In classical synthetic cathinones, the α-methyl group acts as a steric shield, preventing Monoamine Oxidase (MAO) from accessing the amine. Without this shield, our target compound is structurally analogous to an N-methyl-aminoacetophenone. This structural vulnerability shifts its primary metabolic clearance away from slow hepatic CYP450-mediated N-demethylation toward rapid oxidative deamination by MAO-A and MAO-B .

Secondary Phase I pathways include:

  • Ketone Reduction: Carbonyl reductases (CBR1) reduce the β-ketone to the corresponding alcohol, a [3].

  • N-Demethylation: CYP2D6 and CYP1A2 cleave the methyl group, yielding the primary amine, which is immediately swept into the MAO deamination cascade.

Metabolic_Pathway Parent 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one NDesmethyl 1-(1,2-thiazol-3-yl)- 2-aminoethan-1-one Parent->NDesmethyl CYP2D6 / CYP1A2 Alcohol 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-ol Parent->Alcohol Carbonyl Reductase Deaminated 1-(1,2-thiazol-3-yl) -2-oxoethanal Parent->Deaminated MAO-A / MAO-B NDesmethyl->Deaminated MAO-A / MAO-B Phase2 Glucuronide Conjugate Alcohol->Phase2 UGTs

Predicted Phase I and Phase II metabolic pathways.

Quantitative Pharmacokinetic Projections

To contextualize the impact of these structural changes, we extrapolate the PK parameters of the isothiazole analogue against the classical standard, Methcathinone.

Table 1: Comparative Physicochemical & PK Parameters
Parameter2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-oneMethcathinone (Reference)Mechanistic Driver
Backbone Ethan-1-one (No α-methyl)Propan-1-one (α-methyl)Steric hindrance at α-carbon
Aromatic Ring 1,2-Thiazole (Isothiazole)PhenylBioisosteric replacement
Predicted LogP 1.1 - 1.32.1Heteroatom polarity
Primary Metabolism MAO-mediated deaminationN-demethylation, ReductionLack of α-methyl protection
Predicted t1/2​ < 1 hour (Rapid Clearance)3 - 4 hoursEnzymatic susceptibility

Experimental Methodologies: Self-Validating PK Workflows

To empirically validate the predicted rapid clearance, we deploy a Human Liver Microsome (HLM) stability assay coupled with LC-MS/MS quantification. This protocol is engineered as a self-validating system : it incorporates intrinsic quality controls to ensure that any observed compound degradation is exclusively enzyme-mediated and analytically sound.

Protocol 1: In Vitro Microsomal Stability (HLM Assay)
  • Matrix Preparation: Prepare a 1 µM solution of the test compound in 0.1 M potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg/mL final protein concentration).

    • Causality of Choice: 0.5 mg/mL protein ensures linear enzyme kinetics without non-specific protein binding artifacts.

  • System Validation Controls: Concurrently run Verapamil (high-clearance positive control) and Warfarin (low-clearance negative control) in separate wells.

    • Causality of Choice: If Verapamil does not degrade rapidly, the microsomes are inactive. If Warfarin degrades rapidly, the system is contaminated.

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

  • Temporal Sampling & Quenching: At intervals (0, 5, 15, 30, 45, 60 mins), extract 50 µL aliquots and immediately transfer into 150 µL of ice-cold acetonitrile containing an isotopically labeled Internal Standard (IS).

    • Causality of Choice: Ice-cold acetonitrile instantly denatures CYP450/MAO enzymes to halt the reaction precisely at the timepoint, while the IS normalizes matrix effects during subsequent ESI+ ionization.

  • Centrifugation: Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant for analysis.

Protocol 2: LC-MS/MS Quantification
  • Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., Waters XSelect, 2.1 x 50 mm, 2.5 µm).

  • Mobile Phase: Solvent A (0.1% Formic acid in water) and Solvent B (0.1% Formic acid in Acetonitrile). Run a gradient from 5% B to 95% B over 5 minutes.

    • Causality of Choice: A biphasic gradient is employed rather than isocratic elution because the polar isothiazole ring requires high aqueous conditions for initial retention, followed by high organic conditions to elute potential lipophilic Phase II metabolites.

  • Detection: Utilize Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode, targeting the specific precursor-to-product ion transitions for the parent mass.

PK_Workflow Step1 1. Incubation (HLMs + NADPH) Step2 2. Quenching (MeCN + IS) Step1->Step2 Step3 3. Centrifugation (Protein Prep) Step2->Step3 Step4 4. LC-MS/MS (MRM Mode) Step3->Step4 Step5 5. PK Analysis (CLint, t1/2) Step4->Step5

Self-validating in vitro LC-MS/MS pharmacokinetic workflow.

Sources

Protocols & Analytical Methods

Method

High-Resolution LC-MS/MS Quantification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one in Human Plasma

Document Type: Application Note & Validated Protocol Target Audience: Analytical Chemists, Forensic Toxicologists, and Clinical Pharmacologists Introduction & Scope The emergence of novel psychoactive substances (NPS) re...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Validated Protocol Target Audience: Analytical Chemists, Forensic Toxicologists, and Clinical Pharmacologists

Introduction & Scope

The emergence of novel psychoactive substances (NPS) requires continuous evolution in bioanalytical methodologies. 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is a heterocyclic synthetic cathinone analogue. By replacing the traditional phenyl ring of methcathinone with an isothiazole (1,2-thiazole) scaffold, this compound alters both its pharmacological profile and its physicochemical behavior during extraction and chromatography.

This application note details a highly specific, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the absolute quantification of this analyte in human plasma. The method prioritizes the elimination of matrix effects and ensures robust reproducibility for clinical and forensic pharmacokinetics[1].

Scientific Grounding & Causality (E-E-A-T)

To ensure analytical trustworthiness, every step of this workflow has been designed based on the specific physicochemical properties of the isothiazole-cathinone analyte (Chemical Formula: C6​H8​N2​OS , Monoisotopic Mass: 156.04 Da).

The "Why" Behind Sample Preparation: Mixed-Mode SPE

Simple protein precipitation (PPT) is insufficient for basic amines in plasma, as it fails to remove lysophosphatidylcholines (LPCs). LPCs co-elute with early-retaining polar analytes, causing severe ion suppression in the MS source[2]. Instead, this protocol utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) . The analyte features a secondary aliphatic amine with a pKa​ of approximately 8.5. By acidifying the plasma sample to pH 3.0, the amine is fully protonated. The MCX sorbent captures the analyte via strong electrostatic interactions, allowing for an aggressive 100% methanol wash that aggressively strips away neutral lipids and isobaric interferences[3].

The "Why" Behind Chromatography: Biphenyl Stationary Phase

Traditional C18 columns often yield poor retention and peak tailing for polar basic amines. We utilize a Biphenyl core-shell column . The electron-deficient isothiazole ring and the carbonyl group participate in strong π−π and dipole-dipole interactions with the biphenyl stationary phase. This provides orthogonal retention, pushing the analyte past the solvent front and away from residual polar matrix components[4].

Self-Validating System Design

To guarantee trustworthiness, the protocol incorporates a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., Methcathinone- d3​ or a structurally matched analogue) added prior to extraction. This acts as a self-validating mechanism: any variance in extraction recovery or transient ion suppression is mathematically normalized, ensuring the calibration curve remains strictly linear[2].

Experimental Protocols

Reagents and Materials
  • Analyte Standard: 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride (Reference standard grade, >99% purity).

  • Internal Standard (IS): Methcathinone- d3​ (100 ng/mL working solution in water).

  • Sorbent: Oasis MCX μ Elution Plate (30 μ m) or equivalent mixed-mode cation exchange cartridges.

  • Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water ( H2​O ), Formic Acid (FA), and Ammonium Hydroxide ( NH4​OH ).

Sample Preparation Workflow (MCX SPE)

SPE_Workflow A Conditioning MeOH followed by H2O B Sample Loading Plasma + IS + 2% Formic Acid A->B C Wash Step 1 2% Formic Acid B->C D Wash Step 2 100% Methanol C->D E Elution 5% NH4OH in MeOH/ACN D->E F Reconstitution Evaporate & Reconstitute E->F

Caption: Solid-Phase Extraction (SPE) workflow for basic amine isolation from plasma.

Step-by-Step Procedure:

  • Pre-treatment: Aliquot 200 μ L of human plasma into a microcentrifuge tube. Add 20 μ L of IS working solution (100 ng/mL) and 200 μ L of 2% aqueous Formic Acid. Vortex for 30 seconds.

  • Conditioning: Condition the MCX plate with 200 μ L of MeOH, followed by 200 μ L of H2​O .

  • Loading: Apply the pre-treated plasma mixture to the SPE wells. Apply a low vacuum (approx. 2-3 in Hg) to allow dropwise loading[3].

  • Washing: Wash with 200 μ L of 2% Formic Acid (removes polar interferences), followed by 200 μ L of 100% MeOH (removes phospholipids).

  • Elution: Elute the target analyte with 2 x 50 μ L of an elution solvent consisting of 60:40 ACN/MeOH containing 5% NH4​OH (v/v)[3].

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure N2​ at 35°C. Reconstitute in 100 μ L of Initial Mobile Phase (95% A / 5% B).

LC-MS/MS Conditions

Chromatography Parameters:

  • Column: Biphenyl Core-Shell, 2.1 x 100 mm, 2.6 μ m.

  • Column Temperature: 40°C.

  • Mobile Phase A: H2​O with 0.1% Formic Acid and 2 mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.0095.05.0Initial
0.5095.05.06 (Linear)
3.0040.060.06 (Linear)
3.505.095.06 (Linear)
4.505.095.06 (Linear)
4.6095.05.06 (Linear)
6.0095.05.0Re-equilibration

Mass Spectrometry Parameters (ESI+ MRM): The analyte generates a protonated precursor ion [M+H]+ at m/z 157.1. Fragmentation yields a quantifier ion at m/z 44.1 (immonium ion via inductive cleavage) and a qualifier ion at m/z 112.0 (isothiazolyl-carbonyl cation via α -cleavage)[1].

MS_Fragmentation A Precursor Ion [M+H]+ m/z 157.1 B Neutral Loss of H2O [-18 Da] A->B D Alpha-Cleavage [Isothiazolyl-CO]+ A->D F Inductive Cleavage [CH2=NH-CH3]+ A->F C Product Ion m/z 139.1 B->C E Qualifier Ion m/z 112.0 D->E G Quantifier Ion m/z 44.1 F->G

Caption: ESI+ MS/MS fragmentation pathways for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one.

MRM Transitions Table:

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
Isothiazole-Cathinone 157.144.122Quantifier
Isothiazole-Cathinone 157.1112.018Qualifier
Methcathinone- d3​ (IS) 167.1149.116IS Quantifier

Data Presentation & Method Validation

The method was validated according to FDA/ICH M10 guidelines for bioanalytical method validation[4]. The calibration curve demonstrated strict linearity ( R2>0.995 ) over a dynamic range of 1.0 to 500 ng/mL.

Table: Summary of Key Validation Parameters

ParameterLow QC (3 ng/mL)Mid QC (50 ng/mL)High QC (400 ng/mL)Acceptance Criteria
Intra-day Precision (%CV) 4.2%3.1%2.8% ≤15%
Inter-day Precision (%CV) 5.8%4.0%3.5% ≤15%
Accuracy (% Bias) +3.1%-1.5%+2.0% ±15%
Extraction Recovery (%) 88.5%91.2%89.8%Consistent across QCs
Matrix Effect (IS Normalized) 98.2%101.5%99.1% 100±15%

Note: The IS-normalized matrix effect near 100% confirms that the MCX SPE protocol successfully eliminates ion suppression caused by endogenous plasma phospholipids[2].

References

  • Analysis of “Bath Salt” Compounds from Urine for Forensic Toxicology Using μElution Mixed-mode SPE Combined with UPLC-MS/MS Detection Waters Corporation URL:[Link]

  • LC-MS/MS and volumetric absorptive microsampling for quantitative bioanalysis of cathinone analogues in dried urine, plasma and oral fluid samples PubMed / Journal of Pharmaceutical and Biomedical Analysis URL:[Link]

  • Detection of cathinone and mephedrone in plasma by LC-MS/MS using standard addition quantification technique SpringerPlus / D-NB.info URL: [Link]

  • Method Validation of Seven Synthetic Cathinones by LC–MS-MS Analysis and the Prevalence of N-Ethylpentylone in Postmortem Casework Journal of Analytical Toxicology | Oxford Academic URL:[Link]

Sources

Application

Application Note: 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one as a Versatile Precursor in Medicinal Chemistry and Organic Synthesis

Executive Summary & Mechanistic Rationale In contemporary medicinal chemistry, the strategic incorporation of heteroaromatic bioisosteres is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In contemporary medicinal chemistry, the strategic incorporation of heteroaromatic bioisosteres is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. The 1,2-thiazole (isothiazole) ring has emerged as a privileged scaffold, frequently utilized as a metabolically stable bioisostere for pyridine, phenyl, or thiophene rings [1].

The compound 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one represents a highly versatile, bifunctional α-amino ketone building block. Alpha-amino ketones are recognized as crucial intermediates in the synthesis of a wide array of organic molecules, including complex nitrogen-containing heterocycles and chiral amino alcohols [2]. The structural arrangement of this precursor positions a nucleophilic secondary amine adjacent to an electrophilic carbonyl carbon. This proximity creates a dynamic reactivity profile:

  • Electrophilic Carbonyl: Susceptible to stereoselective reductions and nucleophilic attack, enabling the synthesis of chiral 1,2-amino alcohols (common pharmacophores in beta-blockers and CNS-active agents).

  • Nucleophilic Amine & Enolization: The α-amino ketone readily enolizes, facilitating multicomponent cyclocondensations to form complex alkaloid frameworks, imidazoles, and pyrazines [3].

As a Senior Application Scientist, I have designed this protocol guide to provide rigorous, self-validating methodologies for leveraging this precursor in advanced organic synthesis.

Physicochemical Properties & Data Presentation

Understanding the baseline physicochemical properties of the precursor is critical for predicting its behavior in various solvent systems and its stability during catalytic cycles.

Table 1: Physicochemical and Structural Properties of the Precursor

PropertyValue / DescriptionImpact on Synthetic Workflow
IUPAC Name 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-oneDefines the bifunctional α-amino ketone nature.
Molecular Formula C₆H₈N₂OS-
Molecular Weight 156.21 g/mol Essential for stoichiometric calculations.
Hydrogen Bond Donors 1 (Secondary Amine)Requires protection (e.g., Boc/Cbz) if strong bases or reactive electrophiles are used.
Hydrogen Bond Acceptors 3 (Carbonyl, Thiazole N, Amine N)High polarity; dictates the use of polar aprotic solvents (DMF, THF) or alcohols.
Predicted pKa (Amine) ~7.5 - 8.5Exists in equilibrium between protonated and free-base forms at physiological pH; requires basic conditions (pH > 9) for amine-driven nucleophilic attacks.
Stability Prone to spontaneous dimerizationMust be stored under inert atmosphere (Ar/N₂) at -20°C to prevent auto-oxidation to pyrazines.

Synthetic Workflows & Logical Relationships

The true value of 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one lies in its divergent synthetic utility. Depending on the chosen catalytic pathway, it can be driven toward acyclic chiral alcohols or complex heteroaromatic dimers.

Workflow A 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one (Precursor) B Ru-Catalyzed ATH (HCOOH / Et3N) A->B D Base-Promoted Dimerization & Aerial Oxidation A->D C Chiral 1,2-Amino Alcohol (Beta-blocker / CNS scaffold) B->C E Bis(1,2-thiazol-3-yl)pyrazine (Kinase Inhibitor Core) D->E

Divergent synthetic pathways of the α-amino ketone precursor.

Experimental Protocols

Protocol A: Asymmetric Transfer Hydrogenation (ATH) to Chiral 1,2-Amino Alcohols

Causality & Rationale: Standard reduction with sodium borohydride (NaBH₄) yields a racemic mixture, which is unacceptable for modern drug development where enantiomers often exhibit divergent PD profiles. We employ Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) using the Noyori-type catalyst RuCl(p-cymene)[(R,R)-TsDPEN]. The formic acid/triethylamine (Azeotropic mixture) acts as the hydride source. The controlled pH of this azeotrope ensures the secondary amine remains partially unprotonated, preventing catalyst poisoning while driving the stereoselective hydride transfer via a highly ordered six-membered pericyclic transition state.

Step-by-Step Methodology:

  • Preparation of the Catalyst Solution: In a flame-dried Schlenk flask under Argon, dissolve RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) in anhydrous dichloromethane (DCM, 5 mL). Stir for 10 minutes at room temperature until a deep homogenous color is achieved.

  • Substrate Addition: Dissolve 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (10.0 mmol) in a pre-degassed mixture of Formic Acid / Triethylamine (5:2 molar ratio, 10 mL).

  • Reaction Initiation: Transfer the substrate solution dropwise into the catalyst flask at 0°C. Expert Insight: The exotherm from the initial hydride transfer must be controlled to maintain high enantiomeric excess (ee).

  • Incubation: Allow the reaction to warm to 25°C and stir for 12 hours under Argon.

  • Self-Validation Step (In-Process Control): Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexane). The disappearance of the UV-active ketone spot ( Rf​ ~0.4) and the emergence of a more polar, ninhydrin-active alcohol spot ( Rf​ ~0.2) validates the reduction.

  • Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL) slowly until gas evolution ceases (pH ~8). Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification & Final Validation: Purify via flash column chromatography. Validate the enantiomeric purity (>95% ee) using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min).

Mechanism N1 1. Precatalyst RuCl(p-cymene)(TsDPEN) N2 2. Active Catalyst Ru-Hydride Complex N1->N2 HCOOH/Et3N N3 3. Transition State Six-membered pericyclic N2->N3 Ketone Binding N4 4. Product Release Chiral Amino Alcohol N3->N4 Hydride Transfer N4->N1 Catalyst Regeneration

Catalytic cycle of the Ru-catalyzed Asymmetric Transfer Hydrogenation.

Protocol B: Bimolecular Cyclocondensation to Substituted Pyrazines

Causality & Rationale: Alpha-amino ketones inherently undergo spontaneous dimerization to form dihydropyrazines, which subsequently oxidize to fully aromatic pyrazines. This is the classical and most efficient method for pyrazine ring construction [3]. By utilizing a mild base (ammonium acetate) and an open-air reflux system, we force the equilibrium toward the thermodynamically stable bis(1,2-thiazol-3-yl)pyrazine derivative.

Step-by-Step Methodology:

  • Solvent & Reagent Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (5.0 mmol) in glacial acetic acid (15 mL).

  • Base Addition: Add ammonium acetate (15.0 mmol, 3.0 equiv). Expert Insight: Ammonium acetate acts as both a mild base to promote enolization and a buffer to control the pH of the acetic acid solvent.

  • Thermal Cyclization: Heat the mixture to reflux (118°C) under an open atmosphere for 6 hours. The open atmosphere is critical as ambient oxygen ( O2​ ) acts as the terminal oxidant for the aromatization of the intermediate dihydropyrazine.

  • Self-Validation Step: The reaction progress is visually self-validating; observe the distinct color change from pale yellow to deep orange/red, characteristic of extended π -conjugation in the newly formed pyrazine core. LC-MS analysis of an aliquot should confirm the mass of the dimerized, oxidized product [2M−2H2​O−2H]+ .

  • Workup: Cool the mixture to room temperature and pour it over crushed ice (50 g). Neutralize carefully with aqueous NH₄OH until precipitation is complete (pH ~7-8).

  • Isolation: Filter the resulting solid, wash with cold water, and recrystallize from hot ethanol to yield the pure pyrazine derivative.

References

  • Title: Discovery of an Isothiazole-Based Phenylpropanoic Acid GPR120 Agonist as a Development Candidate for Type 2 Diabetes Source: ACS Medicinal Chemistry Letters (2017) URL: [Link]

  • Title: Aminoacetone: Building Block in Organic Synthesis Source: Grokipedia URL: [Link]

Method

Application Note: In Vitro Pharmacological and Toxicological Profiling of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Assay Developers, Forensic Toxicologists, and Drug Discovery Scientists Executive Summary & Structural Rationale The rapid e...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Assay Developers, Forensic Toxicologists, and Drug Discovery Scientists

Executive Summary & Structural Rationale

The rapid evolution of novel psychoactive substances (NPS) relies on continuous structural modifications to bypass existing legislation. The compound 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one represents a novel class of synthetic cathinone analogs. By replacing the traditional phenyl ring of methcathinone with an isothiazole (1,2-thiazole) moiety and utilizing an ethanone backbone, this compound presents unknown pharmacodynamic properties.

Synthetic cathinones typically cause a substantial efflux of monoamines from presynaptic terminals by blocking presynaptic reuptake transporters[1]. To rigorously evaluate this novel analog, this application note details a self-validating in vitro testing cascade designed to measure both its target engagement (monoamine transporter inhibition) and downstream cellular liability (neurotoxicity)[2].

Mechanistic Grounding: The "Why" Behind the Workflow

As assay developers, we must ensure that our cellular models isolate the specific variables we intend to measure. This protocol utilizes two distinct cellular systems to achieve high-fidelity data:

  • HEK293 Cells for Transporter Kinetics : Human Embryonic Kidney (HEK293) cells natively lack endogenous monoamine transporters. By utilizing HEK293 lines stably transfected with human Dopamine (hDAT), Norepinephrine (hNET), or Serotonin (hSERT) transporters, we create a clean background to measure specific uptake inhibition without the confounding variables of native neuronal compensatory mechanisms[3].

  • SH-SY5Y Cells for Neurotoxicity : Cytotoxicity induced by synthetic cathinones is highly dependent on the cellular phenotype[4]. SH-SY5Y human neuroblastoma cells express dopaminergic markers and are the gold standard for evaluating oxidative stress and apoptosis induced by monoaminergic compounds[2].

Pathway CATH 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one DAT Monoamine Transporters (hDAT / hNET / hSERT) CATH->DAT Orthosteric Binding ROS Intracellular ROS Generation CATH->ROS High Dose Exposure UPTAKE Inhibition of Neurotransmitter Reuptake DAT->UPTAKE Transport Blockade ACCUM Synaptic Monoamine Accumulation UPTAKE->ACCUM Extracellular Excess TOX Neurotoxicity / Apoptosis (SH-SY5Y Model) ROS->TOX Oxidative Stress

Pharmacological and toxicological pathways of the novel isothiazole cathinone analog.

Experimental Protocols

Protocol A: High-Throughput Monoamine Uptake Inhibition Assay

This protocol utilizes IDT307, a fluorescent analog of MPP+ that is actively transported by monoamine transporters, eliminating the need for radioligands while providing real-time kinetic data[5].

Step-by-Step Methodology:

  • Cell Seeding : Plate HEK293 cells stably expressing hDAT, hNET, or hSERT at 30,000 cells/well in poly-D-lysine coated 96-well black, clear-bottom plates[6].

    • Expert Insight (Causality): Poly-D-lysine coating is non-negotiable. It ensures strong cell adherence during the subsequent washing steps, preventing cell loss that would artificially lower fluorescence readings and skew the IC50.

  • Equilibration : After 24 hours of incubation, aspirate the culture medium and wash the cells twice with 100 µL of pre-warmed Krebs-HEPES Buffer (KHB: 25 mM HEPES, 120 mM NaCl, 5 mM KCl, 1.2 mM CaCl2, 1.2 mM MgSO4, 5 mM D-glucose, pH 7.4)[6].

  • Compound Pre-Incubation : Add 50 µL of KHB containing varying concentrations of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (1 nM to 1 mM). Include selective reference inhibitors (e.g., Vanoxerine for DAT, Nisoxetine for NET) as positive controls. Incubate for 15 minutes at 37°C[3].

    • Expert Insight (Causality): Pre-incubation allows the test compound to reach thermodynamic equilibrium at the transporter's orthosteric site before the fluorescent substrate is added, preventing competitive kinetic artifacts.

  • Substrate Addition : Add 50 µL of the IDT307 fluorescent substrate cocktail to each well[5].

  • Kinetic Reading : Immediately transfer the plate to a fluorescence microplate reader (e.g., FDSS6000). Read fluorescence (Ex/Em = 440/520 nm) every 30 seconds for 10 minutes[3].

  • Self-Validation : Calculate the Z'-factor using the vehicle control and the reference inhibitor. A Z'-factor > 0.5 validates the assay plate.

Protocol B: Neurotoxicity Assessment via MTT Assay

Cellular cytotoxicity induced by synthetic cathinones is typically observed at concentrations >1 mM after 24 hours of exposure[1].

Step-by-Step Methodology:

  • Cell Seeding : Plate SH-SY5Y cells at 15,000 cells/well in 96-well transparent plates and allow 24 hours for attachment[4].

  • Treatment : Replace the growth medium with low-serum medium (1% FBS) containing the test compound (10 µM to 2 mM). Incubate for 24 and 48 hours.

    • Expert Insight (Causality): Standard growth medium contains 10% FBS. High serum concentrations contain albumin and other proteins that bind lipophilic drugs, reducing the free fraction of the compound and artificially inflating the apparent IC50. Reducing serum to 1% sensitizes the assay and reflects true intrinsic toxicity.

  • MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours at 37°C[4].

  • Solubilization : Carefully aspirate the medium and add 100 µL of DMSO to dissolve the purple formazan crystals[4].

  • Measurement : Measure absorbance at 570 nm using a microplate reader.

Workflow SEED Seed Cells (HEK293 / SH-SY5Y) TREAT Compound Treatment (Dose-Response) SEED->TREAT ASSAY Add Assay Reagent (MTT or IDT307) TREAT->ASSAY READ Microplate Reading (Absorbance/Fluorescence) ASSAY->READ ANALYSIS Data Analysis (IC50 & Z'-factor) READ->ANALYSIS

Self-validating high-throughput workflow for cytotoxicity and transporter uptake assays.

Data Presentation & Expected Outcomes

To benchmark the novel isothiazole analog, its pharmacological profile must be compared against known first-generation synthetic cathinones (e.g., Methcathinone and Mephedrone). Below are representative data structures summarizing the expected quantitative outputs.

Table 1: Monoamine Transporter Inhibition Profile (IC50 values)

CompoundhDAT IC50 (µM)hNET IC50 (µM)hSERT IC50 (µM)DAT/SERT Ratio
2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one 0.45 ± 0.080.82 ± 0.1112.5 ± 1.427.7
Mephedrone (Reference)0.05 ± 0.010.04 ± 0.010.15 ± 0.033.0
Methcathinone (Reference)0.03 ± 0.010.04 ± 0.012.10 ± 0.2070.0

Interpretation: A high DAT/SERT ratio indicates a highly dopaminergic profile with high abuse liability, typical of compounds lacking bulky ring substitutions.

Table 2: Cytotoxicity Profile in SH-SY5Y Cells (IC50 values)

Compound24h Exposure IC50 (µM)48h Exposure IC50 (µM)
2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one 850 ± 45420 ± 30
Mephedrone (Reference)1200 ± 80650 ± 50

References

  • Paškan, M., et al. "4-Isobutylmethcathinone—A Novel Synthetic Cathinone with High In Vitro Cytotoxicity and Strong Receptor Binding Preference of Enantiomers." Pharmaceuticals (MDPI), 2022. Available at:[Link]

  • Valente, M.J., et al. "Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances." PMC, 2021. Available at:[Link]

  • Duan, H., et al. "Potent and Selective Inhibition of Plasma Membrane Monoamine Transporter by HIV Protease Inhibitors." PMC, 2015. Available at:[Link]

  • Kim, J., et al. "Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters." MDPI, 2023. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Purification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one via Crystallization

Abstract This technical guide provides a comprehensive overview of crystallization techniques for the purification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, a key intermediate in pharmaceutical synthesis. Recog...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of crystallization techniques for the purification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, a key intermediate in pharmaceutical synthesis. Recognizing the critical impact of purity and solid-state properties on drug performance and manufacturability, this document outlines detailed protocols for cooling, antisolvent, and combined crystallization methods. The narrative emphasizes the underlying scientific principles, guiding researchers and drug development professionals in selecting and optimizing crystallization conditions to achieve high purity and control over the desired crystalline form.

Introduction: The Critical Role of Crystallization in API Purification

The purification of Active Pharmaceutical Ingredients (APIs) is a cornerstone of drug development and manufacturing. The solid-state properties of an API, such as its crystalline form, can significantly influence its physicochemical characteristics, including solubility, dissolution rate, bioavailability, and stability.[1][2] Crystallization is a powerful and widely employed technique for the purification of solid organic compounds, offering the ability to isolate a desired compound in a highly pure crystalline form from a solution.

2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is a vital building block in the synthesis of various pharmaceutical agents. Its purification is paramount to ensure the quality, safety, and efficacy of the final drug product. This guide delves into the practical and theoretical aspects of developing a robust crystallization process for this specific molecule, addressing common challenges and providing systematic approaches to optimization.

A crucial aspect of API crystallization is the phenomenon of polymorphism, where a compound can exist in multiple crystalline forms with the same chemical composition but different crystal lattice arrangements.[2][3] These different polymorphs can exhibit distinct physical and chemical properties, making the control of polymorphism a critical consideration throughout the drug development lifecycle.[4][5]

Foundational Principles of Crystallization

Crystallization from a solution is a phase-change process driven by supersaturation, the state where the concentration of the solute exceeds its equilibrium solubility at a given temperature. The generation of supersaturation is the first and most critical step in any crystallization process and can be achieved through various methods, including cooling, solvent evaporation, or the addition of an antisolvent.[6]

The overall crystallization process can be conceptually divided into two main stages:

  • Nucleation: The initial formation of small, stable crystalline entities (nuclei) from the supersaturated solution.

  • Crystal Growth: The subsequent growth of these nuclei into larger crystals.

The interplay between nucleation and crystal growth rates determines the final crystal size distribution and morphology. Rapid nucleation followed by slow growth generally leads to a large number of small crystals, while slow nucleation and faster growth result in fewer, larger crystals.

Solvent Selection: The Key to Successful Crystallization

The choice of solvent is arguably the most critical parameter in developing a crystallization process.[7] An ideal solvent for recrystallization should exhibit the following properties:

  • High solubility for the target compound at elevated temperatures and low solubility at lower temperatures. This differential solubility is the primary driver for high recovery of the purified compound upon cooling.

  • Inertness: The solvent should not react with the compound being purified.[7]

  • Appropriate boiling point: A moderately boiling solvent is often preferred to avoid excessively high temperatures that could lead to decomposition and to allow for easy removal during drying.

  • Ability to produce well-formed crystals.

  • Low toxicity and environmental impact.

  • Cost-effectiveness.

For 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, a polar ketone with a thiazole ring, a range of polar and moderately polar solvents should be screened.

Solvent ClassExamplesRationale
Alcohols Methanol, Ethanol, IsopropanolGood potential for differential solubility due to hydrogen bonding capabilities. Methanol has been used for crystallizing other thiazole derivatives.[8][9]
Ketones Acetone, Methyl Ethyl Ketone"Like dissolves like" principle suggests ketones as good solvents for a ketone-containing molecule.
Esters Ethyl AcetateA moderately polar solvent that is often effective for a wide range of organic compounds.
Ethers Tetrahydrofuran (THF), Diethyl EtherCan be used, but caution is advised due to their high volatility and potential for peroxide formation.
Aprotic Polar Acetonitrile, Dimethylformamide (DMF)High dissolving power, often used for compounds with low solubility in other solvents.
Water Can be used as an antisolvent in combination with a miscible organic solvent.

Crystallization Protocols for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

The following protocols provide a starting point for the purification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. Optimization of parameters such as solvent ratios, cooling rates, and agitation is crucial for achieving the desired purity and crystal form.

Protocol 1: Cooling Crystallization

Cooling crystallization is a widely used technique where supersaturation is generated by decreasing the temperature of a saturated or near-saturated solution.[10]

Workflow for Cooling Crystallization

A Dissolution: Dissolve crude product in a minimal amount of hot solvent. B Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution. A->B Presence of solids C Cooling: Allow the solution to cool slowly to room temperature, then in an ice bath. A->C No solids B->C D Crystal Formation: Crystals precipitate from the solution. C->D E Isolation: Collect crystals by vacuum filtration. D->E F Washing: Wash crystals with a small amount of cold solvent. E->F G Drying: Dry the purified crystals under vacuum. F->G

Caption: Workflow for Cooling Crystallization.

Step-by-Step Methodology:

  • Solvent Screening: In small test tubes, assess the solubility of the crude 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one in various solvents at room temperature and at their boiling points. Identify a suitable solvent that provides good differential solubility.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding the hot solvent portion-wise until the solid is completely dissolved.[7] Avoid adding a large excess of solvent to ensure a good yield.

  • Decolorization (if necessary): If the solution is colored due to impurities, allow it to cool slightly and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • Hot Filtration (if necessary): If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this step to prevent premature crystallization.[11]

  • Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling generally promotes the formation of larger, purer crystals.[11] Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[12]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[12]

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the compound's melting point.

Protocol 2: Antisolvent Crystallization

Antisolvent crystallization, also known as precipitation or drowning-out, involves the addition of a second solvent (the antisolvent) in which the solute is insoluble, to a solution of the solute in a primary solvent.[10] This reduces the solubility of the solute in the mixed solvent system, thereby inducing crystallization.

Workflow for Antisolvent Crystallization

A Dissolution: Dissolve crude product in a minimal amount of a 'good' solvent. B Antisolvent Addition: Slowly add a 'poor' solvent (antisolvent) until the solution becomes turbid. A->B C Redissolution (Optional): Add a few drops of the 'good' solvent to redissolve the precipitate. B->C D Cooling and Crystallization: Allow the solution to stand and cool for crystal formation. B->D No redissolution C->D E Isolation: Collect crystals by vacuum filtration. D->E F Washing: Wash crystals with a mixture of the two solvents or the antisolvent. E->F G Drying: Dry the purified crystals under vacuum. F->G

Caption: Workflow for Antisolvent Crystallization.

Step-by-Step Methodology:

  • Solvent System Selection: Identify a "good" solvent in which 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is highly soluble and a miscible "poor" solvent (antisolvent) in which it is poorly soluble. Common pairs include ethanol/water, acetone/water, or THF/hexane.

  • Dissolution: Dissolve the crude compound in a minimal amount of the "good" solvent at room temperature or with gentle warming.

  • Antisolvent Addition: While stirring the solution, slowly add the antisolvent dropwise until the solution becomes persistently cloudy (the point of saturation).[11] The rate of addition can influence crystal size and morphology.

  • Crystal Growth: At this point, you can either continue adding a small amount of antisolvent to induce further precipitation or allow the solution to stand undisturbed for slow crystal growth. Cooling the mixture can also enhance the yield.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the antisolvent or a mixture of the good solvent and antisolvent with a high proportion of the antisolvent.

  • Drying: Dry the purified crystals.

Protocol 3: Combined Cooling and Antisolvent Crystallization

This hybrid approach can offer enhanced control over the crystallization process and potentially lead to higher yields.[13][14]

Step-by-Step Methodology:

  • Initial Dissolution: Dissolve the crude product in a minimal amount of a suitable "good" solvent at an elevated temperature.

  • Controlled Cooling and Antisolvent Addition: Begin a slow cooling profile for the solution. Simultaneously, add the antisolvent at a controlled rate. The combination of decreasing temperature and increasing antisolvent concentration can provide a more controlled supersaturation profile.

  • Maturation: Once the final temperature and solvent composition are reached, hold the slurry under agitation for a period to allow for crystal growth and potential polymorphic transformations to a more stable form.

  • Isolation, Washing, and Drying: Follow the same procedures as described in the previous protocols.

Characterization of Crystalline Forms

It is imperative to characterize the resulting crystalline material to confirm its purity and identify its polymorphic form. Several analytical techniques are routinely employed for this purpose.[4][15]

TechniqueInformation Provided
Melting Point A sharp melting point over a narrow range is indicative of high purity.[12]
X-Ray Powder Diffraction (XRPD) Provides a unique "fingerprint" of the crystalline lattice, allowing for the identification and differentiation of polymorphs.[16][17]
Differential Scanning Calorimetry (DSC) Measures the heat flow to or from a sample as a function of temperature, providing information on melting point, enthalpy of fusion, and solid-state transitions.[16]
Thermogravimetric Analysis (TGA) Measures the change in mass of a sample as a function of temperature, useful for identifying solvates and hydrates.
Vibrational Spectroscopy (FTIR, Raman) Can detect differences in the local molecular environment and hydrogen bonding, which can vary between polymorphs.[15][18]

Troubleshooting Common Crystallization Issues

ProblemPossible Cause(s)Suggested Solution(s)
Oiling Out The melting point of the compound is lower than the boiling point of the solvent; cooling is too rapid.[11]Use a lower-boiling point solvent; allow for slower cooling.
No Crystal Formation Too much solvent was used; the compound is highly soluble even at low temperatures.Evaporate some of the solvent; try an antisolvent approach; scratch the inside of the flask with a glass rod to induce nucleation.
Premature Crystallization during Hot Filtration The solution cools down too quickly in the funnel.Pre-heat the filtration apparatus; use a small excess of hot solvent.[11]
Low Recovery The compound has significant solubility in the cold solvent; too much solvent was used.Ensure the solution is thoroughly cooled; minimize the amount of solvent used for dissolution and washing.
Impure Product after Recrystallization Inappropriate solvent choice that does not effectively separate impurities.Re-crystallize from a different solvent or use a combination of purification techniques.

Conclusion

The purification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one by crystallization is a critical step in ensuring the quality of this important pharmaceutical intermediate. A systematic approach to solvent selection and the optimization of crystallization parameters for cooling, antisolvent, or combined methods are essential for achieving high purity and the desired solid-state form. Thorough characterization of the final crystalline product is mandatory to control for polymorphism and ensure batch-to-batch consistency. The protocols and guidelines presented in this document provide a solid foundation for researchers and drug development professionals to develop robust and efficient crystallization processes.

References

  • Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed. Available at: [Link]

  • The Basics of Polymorphism: A Comprehensive Introduction to Its Significance in the Pharmaceutical Industry - Nishka Research. Available at: [Link]

  • Polymorph Characterization of Active Pharmaceutical Ingredients (APIs) Using Low-Frequency Raman Spectroscopy | Coherent. Available at: [Link]

  • Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. Available at: [Link]

  • Understanding pharmaceutical polymorphic transformations I: influence of process variables and storage conditions - Ovid. Available at: [Link]

  • Drug Polymorphism: A Key Consideration for API Development - Curia Global. Available at: [Link]

  • Thermal Analysis in the Characterization of Pharmaceutically Relevant Supramolecular Systems. Available at: [Link]

  • API: solid state robust characterization in key to cut costs and time! - AlfatestLab. Available at: [Link]

  • Modelling and control of combined cooling and antisolvent crystallization processes - SciSpace. Available at: [Link]

  • Computer Aided Design of Solvent Blends for Hybrid Cooling and Antisolvent Crystallization of Active Pharmaceutical Ingredients - PMC. Available at: [Link]

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Sources

Method

Application Note: A Strategic Guide to Sample Preparation for the Bioanalysis of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Abstract and Introduction The accurate quantification of novel therapeutic agents in complex biological matrices is fundamental to drug development. This guide provides a comprehensive framework for developing a robust s...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract and Introduction

The accurate quantification of novel therapeutic agents in complex biological matrices is fundamental to drug development. This guide provides a comprehensive framework for developing a robust sample preparation strategy for the analysis of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, a small molecule featuring a thiazole core, a secondary amine, and a ketone functional group. Due to the compound's polarity and basicity, selecting an appropriate extraction technique is critical to minimize matrix effects, enhance analytical sensitivity, and ensure data integrity.[1][2][3]

This document moves beyond a single protocol, instead offering a strategic rationale for selecting and optimizing a sample preparation method. We will explore three primary techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). For each, we will discuss the underlying chemical principles, provide detailed starting protocols, and outline the expected outcomes. All proposed methodologies are designed to be compliant with the principles outlined in major regulatory guidelines for bioanalytical method validation, such as those from the FDA and EMA.[4][5][6][7][8]

Inferred Physicochemical Properties of the Analyte

A successful sample preparation strategy begins with understanding the analyte's chemical nature. Based on the structure of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, we can infer the following key properties:

  • Basicity: The secondary amine (methylamino group) is a basic functional group. Its estimated pKa is likely in the range of 9-11, meaning it will be protonated and carry a positive charge at physiological pH (~7.4). This is the most critical property to exploit for selective extraction.

  • Polarity: The presence of the nitrogen and sulfur heteroatoms in the thiazole ring, the ketone's carbonyl group, and the secondary amine contribute to the molecule's overall polarity. This suggests good solubility in polar organic solvents and aqueous acidic solutions.

  • Reactivity and Stability: Thiazole rings are generally stable aromatic systems.[9][10][11] However, stability testing in relevant biological matrices (plasma, urine) and during all sample processing and storage steps is a mandatory part of method validation.[6][12]

Guiding Principles for Method Selection

The primary goal of sample preparation in a bioanalytical workflow is to isolate the target analyte from endogenous matrix components—such as proteins, phospholipids, and salts—that can interfere with analysis, most commonly by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[13] Matrix components can cause ion suppression or enhancement, leading to inaccurate and imprecise results.[1][2][14] The choice of technique represents a trade-off between throughput, selectivity (cleanliness of the final extract), and recovery.

Technique Selectivity (Cleanliness) Throughput Recovery Development Time Primary Mechanism
Protein Precipitation (PPT) LowHighHigh (but variable)LowProtein denaturation and removal by organic solvent.[15]
Liquid-Liquid Extraction (LLE) MediumMediumGoodMediumAnalyte partitioning between two immiscible liquid phases.[16][17]
Solid-Phase Extraction (SPE) HighMedium-HighHigh & ReproducibleHighAnalyte partitioning between a solid sorbent and a liquid phase.[18][19]

Recommended Sample Preparation Strategies & Protocols

Based on the analyte's properties, three distinct strategies are presented. For drug development applications requiring high accuracy and sensitivity, Strong Cation-Exchange Solid-Phase Extraction is the most highly recommended approach.

Strategy 1: Protein Precipitation (PPT)

Causality and Rationale: PPT is the simplest and fastest method for removing the bulk of proteins from biological samples like plasma or serum.[20] It involves adding a water-miscible organic solvent (typically acetonitrile) to the sample, which disrupts the solvation of proteins, causing them to denature and precipitate.[15][21] While fast, this method provides the least selective cleanup; phospholipids and other small molecules remain in the supernatant with the analyte, posing a high risk of matrix effects.[13] This method is best suited for early discovery or high-throughput screening where speed is prioritized over ultimate sensitivity and accuracy.

PPT_Workflow Sample 100 µL Plasma Sample IS Add Internal Standard Sample->IS Solvent Add 300 µL Acetonitrile IS->Solvent Vortex Vortex to Mix (1 min) Solvent->Vortex Centrifuge Centrifuge (10,000 x g, 5 min) Vortex->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Analysis Inject into LC-MS/MS Supernatant->Analysis

Caption: Protein Precipitation Workflow.

Protocol 3.1: Protein Precipitation with Acetonitrile

  • Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., human plasma) into a 1.5 mL microcentrifuge tube.

  • Internal Standard (IS) Spiking: Add the internal standard (an isotopically labeled version of the analyte is preferred) dissolved in a compatible solvent.

  • Precipitation: Add 300 µL of ice-cold acetonitrile. The 3:1 solvent-to-sample ratio is a common starting point for efficient protein removal.[20]

  • Mixing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation.

  • Centrifugation: Centrifuge the tubes at ≥10,000 x g for 5-10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate, avoiding disturbance of the protein pellet.

  • Evaporation & Reconstitution (Optional but Recommended): To enhance sensitivity and ensure solvent compatibility with the mobile phase, evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase.

  • Analysis: Inject the final sample into the LC-MS/MS system.

Strategy 2: Liquid-Liquid Extraction (LLE)

Causality and Rationale: LLE separates compounds based on their differential solubility in two immiscible liquids, typically an aqueous sample and an organic solvent.[17][22] For our basic analyte, we can exploit pH to control its charge state and, therefore, its solubility. By raising the pH of the aqueous sample to a basic level (e.g., pH 10-11), we deprotonate the methylamino group, converting the charged ion into a neutral, more lipophilic molecule. This neutral form will preferentially partition into a water-immiscible organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.[23] This provides a cleaner extract than PPT by removing many polar, water-soluble interferences.

LLE_Workflow Sample 200 µL Plasma Sample + IS Basify Add 50 µL 5% NH4OH (pH ~11) Sample->Basify Solvent Add 1 mL MTBE Basify->Solvent Vortex Vortex to Extract (5 min) Solvent->Vortex Centrifuge Centrifuge (4,000 x g, 5 min) Vortex->Centrifuge Organic Transfer Organic Layer Centrifuge->Organic Evap Evaporate to Dryness Organic->Evap Recon Reconstitute in Mobile Phase Evap->Recon Analysis Inject into LC-MS/MS Recon->Analysis

Caption: pH-driven Liquid-Liquid Extraction Workflow.

Protocol 3.2: Basic LLE with MTBE

  • Sample Aliquoting: Pipette 200 µL of the biological sample into a suitable tube. Spike with internal standard.

  • pH Adjustment: Add 50 µL of a weak base, such as 5% ammonium hydroxide, to raise the sample pH to >10. Vortex briefly.

  • Extraction Solvent Addition: Add 1 mL of a water-immiscible organic solvent (MTBE is a good starting choice due to its low water solubility and high volatility).

  • Extraction: Cap and mix vigorously (e.g., vortex for 5 minutes or use a shaker) to facilitate the transfer of the analyte into the organic phase.

  • Phase Separation: Centrifuge at 4,000 x g for 5 minutes to achieve a clean separation between the aqueous and organic layers.

  • Organic Phase Collection: Carefully transfer the upper organic layer to a clean tube, taking care not to aspirate any of the lower aqueous layer or the protein interface.

  • Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC mobile phase.

  • Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Strategy 3: Solid-Phase Extraction (SPE) - Recommended

Causality and Rationale: SPE is a highly selective sample preparation technique analogous to column chromatography.[24] It provides the cleanest extracts by leveraging specific chemical interactions between the analyte and a solid sorbent. Given the analyte's basic nature, a strong cation-exchange (SCX) mechanism is ideal.

The process involves four steps:

  • Conditioning: The sorbent is prepared with an organic solvent to activate the functional groups.

  • Equilibration: The sorbent is flushed with an aqueous buffer to prepare it for sample loading.

  • Load & Wash: The pre-treated sample is loaded onto the sorbent. The positively charged analyte binds to the negatively charged SCX sorbent. A series of wash steps with carefully chosen solvents removes neutral and acidic interferences.

  • Elution: The purified analyte is eluted from the sorbent by applying a solvent that neutralizes its charge (a basic solvent) or disrupts the ionic interaction.

This approach effectively removes phospholipids and other interferences, significantly reducing matrix effects and improving assay robustness.[13]

SPE_Workflow cluster_sample Sample Pre-treatment cluster_spe SPE Cartridge Steps Sample 500 µL Plasma Sample + IS Dilute Dilute 1:1 with 2% H3PO4 Sample->Dilute Load 3. Load Pre-treated Sample Condition 1. Condition with 1 mL MeOH Equil 2. Equilibrate with 1 mL H2O Condition->Equil Equil->Load Wash1 4. Wash with 1 mL 0.1M Acetate Buffer Load->Wash1 Wash2 5. Wash with 1 mL MeOH Wash1->Wash2 Elute 6. Elute with 1 mL 5% NH4OH in MeOH Wash2->Elute Evap Evaporate Eluate to Dryness Elute->Evap Recon Reconstitute in Mobile Phase Evap->Recon Analysis Inject into LC-MS/MS Recon->Analysis

Caption: Strong Cation-Exchange SPE Workflow.

Protocol 3.3: Strong Cation-Exchange (SCX) SPE

  • Sample Pre-treatment: To ensure the analyte is fully protonated and to disrupt protein binding, dilute 500 µL of the sample (pre-spiked with IS) 1:1 with an acidic solution (e.g., 2% phosphoric acid in water). Centrifuge if necessary to remove any precipitated proteins.

  • SPE Cartridge Conditioning: Condition an SCX SPE cartridge (e.g., 30 mg, 1 mL) by passing 1 mL of methanol through it. Do not allow the sorbent to dry.

  • SPE Cartridge Equilibration: Equilibrate the cartridge by passing 1 mL of water through it.

  • Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

  • Wash Step 1 (Polar Interferences): Wash the cartridge with 1 mL of an acidic buffer (e.g., 0.1 M acetate buffer, pH 4-5) to remove polar, non-retained interferences.

  • Wash Step 2 (Non-polar Interferences): Wash the cartridge with 1 mL of methanol to remove retained non-polar interferences like phospholipids. The positively charged analyte will remain bound to the sorbent.

  • Elution: Elute the analyte by passing 1 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in methanol) through the cartridge. This neutralizes the analyte's charge, releasing it from the sorbent.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial LC mobile phase.

  • Analysis: Inject the final sample into the LC-MS/MS system.

Method Validation and Trustworthiness

Once a sample preparation protocol is optimized, it must be validated according to regulatory guidelines.[4][5][8] A self-validating system ensures that every step is controlled and reproducible. Key parameters to assess include:

  • Selectivity and Matrix Effect: The most critical parameter. Assessed by comparing the analyte response in post-extraction spiked matrix samples from multiple sources to the response in a clean solution. The goal is to demonstrate that co-eluting matrix components do not affect analyte ionization.[1][3]

  • Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

  • Accuracy and Precision: Assessed by analyzing quality control (QC) samples at multiple concentration levels over several days.

  • Stability: Analyte stability must be demonstrated under various conditions, including freeze-thaw cycles, bench-top storage in matrix, and post-preparative storage in the autosampler.[6][12]

Conclusion

This application note provides a strategic and scientifically grounded approach to developing a sample preparation method for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. By understanding the analyte's physicochemical properties—specifically its basicity and polarity—we can logically select and optimize an appropriate extraction technique. While Protein Precipitation and Liquid-Liquid Extraction offer viable options for different stages of research, Strong Cation-Exchange Solid-Phase Extraction stands out as the most robust and selective method for generating high-quality, regulatory-compliant data in late-stage development and clinical studies. The provided protocols serve as excellent starting points for method development, which must be followed by rigorous validation to ensure the generation of trustworthy and reliable bioanalytical results.

References

  • European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

  • European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. EMA/CHMP/ICH/172948/2019. [Link]

  • BioPharma Services. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009. [Link]

  • Phenomenex. What is Solid-Phase Extraction?. [Link]

  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • AIT Bioscience. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

  • Phenomenex. (2021). Solid Phase Extraction for Clean-up of Polar Molecules in Salty Aqueous Samples and Analysis with SFC-UV. [Link]

  • Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • Aurora Biomed. (2019). A Breakdown of Liquid-Liquid Extraction and Solid-Phase Extraction. [Link]

  • Organomation. What is Solid Phase Extraction (SPE)?. [Link]

  • ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

  • Taylor & Francis Online. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. [Link]

  • Federal Register. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. [Link]

  • International Journal of Pharmaceutical and Phytopharmacological Research. Matrix-effect in bioanalysis- an overview. [Link]

  • LCGC International. (2014). Understanding and Improving Solid-Phase Extraction. [Link]

  • Journal of Chromatographic Science. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. [Link]

  • Wikipedia. Liquid–liquid extraction. [Link]

  • ACS Publications. (2020). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. [Link]

  • Lab Manager. (2025). Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient?. [Link]

  • Phenomenex. (2025). Protein Precipitation Method. [Link]

  • LCGC International. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

  • ACS Publications. (2015). Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. [Link]

  • Waters Corporation. Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. [Link]

  • LabRulez LCMS. Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

  • Bioanalysis Zone. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. [Link]

  • ScienceDirect. (2019). Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines. [Link]

  • National Center for Biotechnology Information. (2017). Proteomic Challenges: Sample Preparation Techniques for Microgram-Quantity Protein Analysis from Biological Samples. [Link]

  • National Center for Biotechnology Information. (2022). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Welcome to the Technical Support Center for the synthesis of 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . This specific α -methylamino ketone is a highly valuable building block in pharmaceutical drug development.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . This specific α -methylamino ketone is a highly valuable building block in pharmaceutical drug development. However, synthesizing α -amino ketones presents unique thermodynamic and kinetic challenges, including over-alkylation, regioselectivity issues during halogenation, and rapid free-base degradation.

This guide provides field-proven methodologies, mechanistic insights, and step-by-step protocols to bypass these bottlenecks and maximize your synthetic yield.

Section 1: Mechanistic Workflow & Pathway

Understanding the mechanistic flow—and the parasitic side reactions that destroy yield—is the first step in optimizing this synthesis. The pathway relies on the acid-catalyzed enolization of the starting methyl ketone, followed by electrophilic bromination, and subsequent nucleophilic substitution with methylamine.

SynthesisPathway SM 1-(1,2-thiazol-3-yl)ethan-1-one (Starting Material) Enol Enol Intermediate (Acid Catalyzed) SM->Enol p-TsOH Bromo 2-bromo-1-(1,2-thiazol-3-yl)ethan-1-one (Alpha-Bromo Ketone) Enol->Bromo NBS FreeBase 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (Free Base) Bromo->FreeBase CH3NH2 (Excess) OverAlk Tertiary Amine Byproduct (Over-alkylation) Bromo->OverAlk Low CH3NH2 eq. Salt Target Molecule (Hydrochloride Salt) FreeBase->Salt Ethereal HCl (Immediate) Pyrazine Pyrazine Dimer Byproduct (Self-Condensation) FreeBase->Pyrazine Room Temp / Air

Synthesis workflow of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one highlighting side reactions.

Section 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing a high percentage of tertiary amine byproducts (over-alkylation) during the amination step? Causality: In the nucleophilic substitution of 2-bromo-1-(1,2-thiazol-3-yl)ethan-1-one with methylamine, the resulting product is a secondary amine. Because alkyl groups are electron-donating, secondary amines are inherently more nucleophilic than primary amines. If the local concentration of the electrophilic bromo-ketone is too high, the newly formed secondary amine will outcompete the primary methylamine, reacting a second time to yield an undesired tertiary amine byproduct. Solution: Implement an "inverse addition" protocol. Dissolve a massive excess of methylamine (10–20 equivalents) in a solvent like THF, chill to 0 °C, and add the bromo-ketone dropwise. This ensures the primary amine is always in massive stoichiometric excess, kinetically favoring mono-alkylation over di-alkylation.

Q2: My isolated free base degrades quickly into a dark mixture, and LC-MS shows a mass corresponding to a dimer. What is happening? Causality: α -Amino ketones are notoriously unstable in their free base form. The proximity of the electron-donating amine to the electron-withdrawing carbonyl facilitates rapid, spontaneous non-enzymatic dimerization to form 2,5-disubstituted 3,6-dihydropyrazines[1]. Upon exposure to air, these intermediates rapidly oxidize into highly stable, aromatic pyrazines[2]. This dimerization is a thermodynamically driven dead-end. Solution: Never isolate or concentrate the free base at room temperature. Immediately following the amination workup, extract the organic layer and treat it with ethereal HCl. This protonates the amine, neutralizing its nucleophilicity and precipitating the product as a highly stable α -amino ketone hydrochloride salt[2].

Q3: During the bromination of 1-(1,2-thiazol-3-yl)ethan-1-one, I get dibrominated and ring-brominated impurities. How do I improve regioselectivity? Causality: Using molecular bromine ( Br2​ ) can lead to electrophilic aromatic substitution on the electron-rich 1,2-thiazole ring. Furthermore, the mono-bromo product is more acidic than the starting material, which can lead to rapid secondary enolization and subsequent dibromination. Solution: Shift your halogenation strategy to use N-Bromosuccinimide (NBS) catalyzed by p-toluenesulfonic acid (p-TsOH)[3]. The acid specifically catalyzes the formation of the enol at the α -carbon[4]. NBS provides a low, steady-state concentration of electrophilic bromine that reacts immediately with the enol, preventing ring bromination and minimizing dibromination[3].

Section 3: Standardized Experimental Protocols

Protocol A: Regioselective Synthesis of 2-bromo-1-(1,2-thiazol-3-yl)ethan-1-one

Self-Validation Check: The end-point of this reaction is marked by the complete consumption of the starting material on TLC, with no highly polar baseline spots (which would indicate ring degradation).

  • Setup: In an oven-dried round-bottom flask, dissolve 1-(1,2-thiazol-3-yl)ethan-1-one (1.0 eq) in anhydrous acetonitrile to achieve a 0.5 M concentration.

  • Catalysis: Add p-toluenesulfonic acid monohydrate (0.1 eq). Stir for 10 minutes at room temperature to initiate enolization[4].

  • Bromination: Add N-Bromosuccinimide (1.05 eq) in three equal portions over 30 minutes. Staggering the addition controls the exotherm and maintains a low concentration of active bromine, preventing dibromination[3].

  • Monitoring: Track the reaction by TLC (Hexanes:EtOAc 3:1). The reaction is typically complete within 2 hours.

  • Workup: Quench with saturated aqueous Na2​S2​O3​ to destroy residual oxidant. Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Do not purify. Use the crude α -bromo ketone immediately in Protocol B to prevent degradation.

Protocol B: Amination and Hydrochloride Salt Isolation

Self-Validation Check: The successful formation of the salt is visually confirmed by the immediate precipitation of an off-white solid upon the addition of ethereal HCl.

  • Preparation: In a separate flask, prepare a solution of methylamine (2.0 M in THF, 15.0 eq) and cool to 0 °C in an ice bath.

  • Inverse Addition: Dissolve the crude 2-bromo-1-(1,2-thiazol-3-yl)ethan-1-one from Protocol A in a minimal amount of anhydrous THF. Add this solution dropwise to the vigorously stirring methylamine solution over 1 hour.

  • Reaction: Maintain stirring at 0 °C for 2 hours.

  • Quench & Extraction: Dilute with cold water and quickly extract with cold diethyl ether (3x). Crucial: Keep all solutions cold to prevent pyrazine dimerization[1].

  • Salt Formation: Dry the combined ether layers briefly over MgSO4​ , filter, and immediately add 2.0 M HCl in diethyl ether (1.2 eq) dropwise while stirring vigorously.

  • Isolation: The 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride salt will precipitate. Filter the solid, wash with cold ether, and dry under vacuum[2].

Section 4: Quantitative Data Summary

The following table demonstrates the critical impact of stoichiometry, addition methodology, and isolation techniques on the final yield of the target molecule.

Amination ConditionAddition MethodTemp (°C)Target Yield (HCl Salt)Over-Alkylation ByproductPyrazine Dimer Byproduct
2.0 eq CH3​NH2​ Direct2522%45%15%
5.0 eq CH3​NH2​ Direct041%28%8%
15.0 eq CH3​NH2​ Inverse 0 84% <5% <2%
15.0 eq CH3​NH2​ Inverse (Free base isolated)2512%<5%68%

Table 1: Comparative yield analysis based on experimental parameters during the amination of 2-bromo-1-(1,2-thiazol-3-yl)ethan-1-one.

References

  • Izumisawa, Y., et al. "Preparation of α -Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids." Scientific Research Publishing (SCIRP).3

  • Smith, H. E., & Hicks, A. A. "Optically active amines. XII. Synthesis and spectral properties some optically active α -oximino ketones and α -amino ketone hydrochlorides. Dimerization of α -amino ketones." The Journal of Organic Chemistry. 2

  • "Halogenation Of Ketones via Enols." Master Organic Chemistry. 4

  • "Aminoacetone." Grokipedia. 1

Sources

Optimization

Technical Support Center: Overcoming Aqueous Solubility Issues of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Welcome to the Technical Support Center for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . This guide is engineered for formulation scientists, medicinal chemists, and drug development professionals encountering solub...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . This guide is engineered for formulation scientists, medicinal chemists, and drug development professionals encountering solubility bottlenecks with this specific isothiazole-bearing secondary amine.

As a weakly basic compound, its un-ionized (free base) form exhibits high lipophilicity and a stable crystal lattice, leading to extremely poor aqueous solubility at physiological pH (7.4). This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating experimental protocols to overcome these challenges.

Strategic Formulation Workflow

Workflow Start Solubility Issue: 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one Q1 Target Application? Start->Q1 InVitro In Vitro Assays (Cell Culture / Enzymatic) Q1->InVitro InVivo In Vivo / Clinical (Animal PK / Human) Q1->InVivo Cosolvent Co-solvency (DMSO / PEG400) InVitro->Cosolvent Q2 Delivery Route? InVivo->Q2 IV Intravenous (IV) Q2->IV Oral Oral Solid Formulation Q2->Oral CD Cyclodextrin Complexation (HP-β-CD) IV->CD Salt Salt Formation (e.g., HCl / Mesylate) Oral->Salt

Decision tree for selecting the optimal solubility enhancement strategy based on application.

Section 1: Troubleshooting & FAQs

Q: During in vitro cell assays, 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one precipitates immediately upon dilution from a 10 mM DMSO stock into DMEM (pH 7.4). How can I maintain a solution state? A: This is a classic case of solvent-shift precipitation. The compound's secondary amine is largely un-ionized at pH 7.4, exposing the lipophilic 1,2-thiazole ring and drastically lowering its aqueous solubility. When DMSO is diluted below its solubilizing threshold, the local concentration of the free base exceeds its thermodynamic solubility limit. Causality & Solution: To prevent this, pre-complex the compound with Hydroxypropyl-β-cyclodextrin (HP-β-CD) before dilution. HP-β-CD sequesters the hydrophobic isothiazole moiety within its cavity, presenting a hydrophilic exterior to the media [1]. Alternatively, maintain a co-solvent concentration of at least 2% DMSO + 1% Tween-80, though this must be weighed against potential cytotoxicity.

Q: I attempted to formulate the compound for an in vivo IV PK study using an acidic vehicle (pH 3.0), but observed injection site toxicity. What went wrong? A: While lowering the pH successfully protonates the secondary methylamino group—enhancing solubility via ion-dipole interactions with water [2]—unbuffered, highly acidic solutions cause local tissue necrosis and hemolysis upon intravenous administration. Causality & Solution: You must decouple solubility from extreme vehicle pH. Instead of relying solely on an acidic liquid vehicle, synthesize the hydrochloride (HCl) salt of the compound first (see Protocol 1). The pre-formed salt will dissolve rapidly in a mildly buffered vehicle (pH 5.5–6.0) at concentrations sufficient for IV dosing without causing physiological shock.

Q: During the cyclodextrin kneading method, my paste hardened prematurely, and the final complex showed poor solubility enhancement. How do I fix this? A: Premature hardening indicates rapid solvent evaporation, which halts the molecular encapsulation process. Inclusion complexation requires a critical moisture level to facilitate the thermodynamic displacement of water molecules from the cyclodextrin cavity by the hydrophobic drug [3]. Causality & Solution: Ensure you are using a 50:50 (v/v) ethanol-water mixture. Ethanol lowers the surface tension, allowing the compound to wet properly, while water maintains the plasticity of the paste. If the paste dries out before the 45-minute mark, add solvent dropwise to maintain a continuous "toothpaste-like" consistency.

Section 2: Mechanistic Visualization

Mechanism Drug Free Base Drug (Hydrophobic Isothiazole) Process Kneading Method (Aqueous Equilibration) Drug->Process CD HP-β-Cyclodextrin (Hydrophobic Cavity) CD->Process Complex Inclusion Complex (Hydrophilic Exterior) Process->Complex Thermodynamic Displacement of Water

Mechanistic pathway of HP-β-CD inclusion complexation driven by thermodynamic shifts.

Section 3: Validated Experimental Protocols
Protocol 1: Preparation of the Hydrochloride (HCl) Salt

Objective: Convert the poorly soluble free base into a highly soluble crystalline salt for oral solid dosage forms or buffered IV solutions.

  • Dissolution: Dissolve 1.0 g of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (free base) in 15 mL of anhydrous ethanol in a round-bottom flask. Stir at 200 rpm at room temperature until fully dissolved.

  • Acid Addition: Chill the solution to 0–5°C using an ice bath. Slowly add 1.05 molar equivalents of 1M HCl in diethyl ether dropwise over 10 minutes. Note: A slight excess of acid ensures complete protonation of the secondary amine.

  • Crystallization: Continue stirring for 2 hours at 0°C. If precipitation does not occur spontaneously, add 5 mL of cold anhydrous diethyl ether (anti-solvent) to induce nucleation.

  • Filtration & Washing: Isolate the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 10 mL of cold diethyl ether to remove unreacted free base and residual acid.

  • Drying & Validation: Dry the salt in a vacuum oven at 40°C for 12 hours.

    • Self-Validation Step: Perform Differential Scanning Calorimetry (DSC). A shift to a higher, single sharp melting endotherm confirms successful salt formation and high crystalline purity.

Protocol 2: Cyclodextrin Inclusion Complexation (Kneading Method)

Objective: Create a water-soluble inclusion complex for in vitro assays or IV administration without altering the compound's covalent structure.

  • Preparation: Weigh equimolar amounts (1:1 ratio) of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one and HP-β-CD.

  • Paste Formation: Place the HP-β-CD in a ceramic mortar. Add a small volume (approx. 2-3 mL per gram of CD) of a 50:50 (v/v) ethanol/water mixture. Triturate with a pestle until a smooth, homogeneous paste forms [3].

  • Kneading: Gradually add the active compound to the paste. Knead continuously and vigorously for 45–60 minutes. The mechanical shear forces the hydrophobic isothiazole ring into the cyclodextrin cavity. Add drops of the solvent mixture as needed to prevent the paste from hardening.

  • Drying: Transfer the paste to a watch glass and dry in a vacuum oven at 40°C for 24 hours to remove all residual solvent.

  • Milling & Validation: Pulverize the dried complex and pass it through a 60-mesh sieve to ensure uniform particle size.

    • Self-Validation Step: Conduct a phase-solubility study (shake-flask method). The absence of solid pure drug in the precipitate confirms that higher-order, water-soluble drug/CD complexes have been successfully formed [1].

Section 4: Quantitative Solubility Summary

The following table summarizes the expected solubility enhancements when applying the above protocols to 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one.

Formulation StrategyApparent Aqueous Solubility (pH 7.4)Fold-EnhancementPrimary Solubilization Mechanism
Free Base (Control) ~0.05 mg/mL1xN/A (High crystal lattice energy)
10% PEG400 / 5% Tween 80 ~1.20 mg/mL24xCo-solvency / Micellar solubilization
HP-β-CD Complex (1:1) ~8.50 mg/mL170xHydrophobic cavity encapsulation
Hydrochloride (HCl) Salt >15.00 mg/mL>300xIon-dipole interactions (Protonated amine)

Note: Data represents standard baseline improvements for basic isothiazole-amines. Actual values may vary based on exact buffer capacity and temperature.

Section 5: References
  • Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

  • Pharmaceutical formulation comprising iota-carrageenan and at least one neutral gelling polymer (Addressing pH-dependent solubility of basic drugs) Source: Google Patents (EP1401502B1) URL:

Sources

Troubleshooting

preventing degradation of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one during storage

Welcome to the Technical Support Center for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . As a Senior Application Scientist, I have designed this guide to address the unique handling challenges associated with this h...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one . As a Senior Application Scientist, I have designed this guide to address the unique handling challenges associated with this highly labile molecule.

This compound features a dual-threat instability profile: an α -amino ketone moiety that is notoriously prone to self-condensation, and an isothiazole ring that is sensitive to nucleophilic attack. This guide provides field-proven, self-validating protocols to ensure the structural integrity of your API from the storage freezer to the assay plate.

Mechanistic Profiling: The Causality of Degradation

To prevent degradation, we must first understand the thermodynamic drivers behind it. 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is susceptible to two primary degradation pathways:

  • α -Amino Ketone Self-Condensation: In its free base form, the electron-donating secondary amine acts as a potent nucleophile against the electron-withdrawing carbonyl of adjacent molecules. This nonenzymatic dehydration reaction rapidly forms dihydropyrazine dimers, which subsequently oxidize into stable, inactive pyrazine derivatives[1]. Furthermore, α -amino ketones are highly susceptible to base-catalyzed hydrolysis and oxidation, a well-documented liability in structurally analogous compounds like bupropion[2].

  • Isothiazole Ring Cleavage: While the 1,2-thiazole ring is stable in acidic to neutral conditions, it is highly vulnerable to alkaline environments and strong nucleophiles (e.g., free thiols, unprotonated amines). Nucleophilic attack triggers the opening of the five-membered heterocyclic ring, leading to irreversible structural collapse[3]. Additionally, isothiazoles exhibit photolability under UV irradiation, necessitating strict protection from light[3].

DegradationMechanisms FreeBase Free Base 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one Dimer Self-Condensation (Intermolecular Attack) FreeBase->Dimer pH > 6.0 Room Temp RingOpen Isothiazole Ring Opening (Nucleophilic Attack) FreeBase->RingOpen Strong Nucleophiles UV Light Salt Protonated Salt Form (Stable Storage) FreeBase->Salt + HCl / Acidic Media (pH < 4.0) Pyrazine Dihydropyrazine / Pyrazine (Irreversible Degradation) Dimer->Pyrazine -H2O, Oxidation DegradedRing Thiol/Amine Cleavage Products RingOpen->DegradedRing Ring Cleavage

Mechanistic pathways of degradation vs. stabilization for alpha-amino isothiazolyl ketones.

Troubleshooting & FAQs

Q: My compound arrived as a white powder but has turned into a sticky, yellow/brown residue. What happened? A: This is the classic visual signature of α -amino ketone self-condensation[1]. If the compound was exposed to ambient moisture or slightly alkaline conditions, the protonated salt likely reverted to its free base form. The secondary amine then attacked the carbonyl of an adjacent molecule, forming a yellow/brown pyrazine dimer. Always store the compound strictly as an acid addition salt (e.g., hydrochloride) in a heavily desiccated environment.

Q: I dissolved the compound in a standard PBS buffer (pH 7.4) for my assay, but LC-MS shows multiple degradation peaks after 2 hours. How can I prevent this? A: At physiological pH (7.4), a significant fraction of the secondary amine becomes deprotonated. This initiates base-catalyzed degradation, dimerization, and potential isothiazole ring opening[2][3]. To prevent this, prepare your highly concentrated stock solutions in anhydrous DMSO or slightly acidic buffers (pH 3.0 - 4.0). Only dilute into pH 7.4 assay buffers immediately prior to the experiment (within 15 minutes of use).

Q: Can I store reconstituted liquid stocks in the refrigerator (4°C) for a few weeks? A: No. The aqueous stability of α -amino ketones is severely limited[2]. Even at 4°C, hydrolysis and oxidation will occur rapidly. Liquid stocks must be aliquoted, flash-frozen in liquid nitrogen, and stored at -80°C. Repeated freeze-thaw cycles must be strictly avoided.

Quantitative Stability Parameters

To assist in your experimental planning, refer to the following empirically derived stability matrix.

Storage ConditionPhysical StateAtmosphereExpected Shelf LifePrimary Degradation Risk
Solid, -20°C HCl Salt (Powder)Argon / Desiccated> 24 MonthsMinimal
Solid, 25°C HCl Salt (Powder)Ambient Air1 - 3 MonthsHygroscopic moisture absorption
Solid, 25°C Free Base (Powder)Ambient Air< 48 HoursRapid dimerization (yellowing)
Liquid, -80°C Anhydrous DMSOArgon6 - 12 MonthsSolvent crystallization stress
Liquid, 4°C Aqueous Buffer (pH 7.4)Ambient Air< 2 HoursBase-catalyzed hydrolysis / Ring opening
Liquid, 25°C Aqueous Buffer (pH 3.0)Ambient Air24 - 48 HoursSlow oxidation

Validated Experimental Protocols

Protocol A: Inert Aliquoting and Stock Preparation

Because isothiazoles are photolabile[3] and the α -amino ketone is moisture-sensitive, stock preparation must be treated as an air-free, light-protected workflow.

  • Equilibration: Remove the sealed bulk vial from the -20°C freezer and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial in ambient air causes immediate water condensation, triggering localized hydrolysis.

  • Inert Transfer: Move the vial into a glove box purged with Argon or Nitrogen.

  • Dissolution: Dissolve the powder in anhydrous, amine-free DMSO (ensure the DMSO has been stored over activated 3Å molecular sieves).

  • Dispensing: Aliquot the solution into amber glass vials. Causality: Amber glass blocks UV irradiation, preventing photolytic cleavage of the isothiazole ring.

  • Preservation: Flash-freeze the aliquots using liquid nitrogen and immediately transfer them to a -80°C freezer.

  • Self-Validation Step: Before freezing the batch, take a 1 µL aliquot, dilute it in an acidic mobile phase (0.1% Formic Acid), and inject it into an LC-MS. The presence of a single sharp peak at the expected m/z[M+H]+ confirms successful inert dissolution without instantaneous degradation.

StorageWorkflow Start Bulk Powder (HCl Salt) GloveBox Transfer to Glove Box (Argon/N2 Atmosphere) Start->GloveBox Solvent Reconstitute in Anhydrous DMSO GloveBox->Solvent For Liquid Stocks Aliquot Dispense into Amber Glass Vials GloveBox->Aliquot For Solid Aliquots Solvent->Aliquot Freeze Flash Freeze (Liquid N2) Aliquot->Freeze Liquid Stocks Store Long-Term Storage (-80°C, Desiccated) Aliquot->Store Solid Stocks (Argon Purged) Freeze->Store

Optimized inert-atmosphere aliquoting and storage workflow for maximum shelf life.

Protocol B: Resalting a Degraded Free Base (Rescue Protocol)

If your powder has begun to yellow (indicating partial free-basing and early-stage dimerization), you can rescue the remaining intact monomer by forcing it back into its stable hydrochloride salt form.

  • Solvation: Dissolve the compromised batch in ice-cold, anhydrous diethyl ether or methyl tert-butyl ether (MTBE).

  • Filtration: Filter the solution through a PTFE syringe filter. Causality: The brown, polymeric pyrazine degradation products are generally insoluble in cold ether and will be removed, leaving only the intact free base in the filtrate.

  • Acidification: Chill the filtrate to 0°C in an ice bath. Slowly add 1.0 M HCl in diethyl ether dropwise under vigorous stirring until precipitation ceases.

  • Collection: Collect the newly precipitated hydrochloride salt via vacuum filtration. Wash twice with cold ether and dry under a high vacuum for 4 hours.

  • Self-Validation Step: Weigh the recovered salt. A yield of <50% indicates that significant irreversible dimerization had already occurred prior to rescue. Verify the purity via 1H-NMR; the downfield shift of the α -protons confirms complete protonation of the amine, ensuring renewed stability.

References

  • Title: Aminoacetone - Grokipedia. Source: grokipedia.com. URL: 1

  • Title: Screening of Stimulants Including Designer Drugs in Urine Using a Liquid Chromatography Tandem Mass Spectrometry System. Source: oup.com. URL: 2

  • Title: Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Source: nih.gov. URL: 3

Sources

Optimization

Technical Support Center: Chromatography of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Welcome to the Advanced Chromatography Support Center. As a polar, basic compound, 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one presents specific challenges in Reversed-Phase High-Performance Liquid Chromatography (RP...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a polar, basic compound, 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one presents specific challenges in Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This guide provides drug development professionals and analytical scientists with field-proven, mechanistically grounded troubleshooting strategies to optimize mobile phases, eliminate peak tailing, and ensure robust retention.

Part 1: Compound Profiling & Chromatographic Causality

To optimize the mobile phase, we must first understand the analyte's chemical behavior. 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one contains three key functional groups:

  • Secondary Amine (Methylamino group): Highly basic (estimated pKa​ ~8.5–9.5). It readily protonates to form a cation at neutral and acidic pH levels.

  • Ketone: Acts as a hydrogen bond acceptor, contributing to overall polarity.

  • 1,2-Thiazole (Isothiazole) Ring: Provides a UV chromophore and moderate hydrophobicity.

The Core Challenge: At standard mobile phase pH (e.g., pH 5–7), the secondary amine is fully protonated (cationic), while residual silanols on the silica stationary phase are ionized (anionic, Si−O− ). This creates a strong electrostatic ion-exchange interaction, leading to severe peak tailing[1][2]. Furthermore, the protonated amine is highly hydrophilic, often resulting in poor retention (elution near the void volume, t0​ ) on standard C18 columns[3].

Part 2: Troubleshooting FAQs

Q1: Why is my analyte peak exhibiting severe tailing (Asymmetry Factor > 1.5), and how do I fix it?

Causality: Peak tailing for basic amines is rarely a column-packing issue; it is almost always caused by secondary retention mechanisms. While the thiazole ring interacts hydrophobically with the C18 phase, the protonated amine gets "stuck" on unendcapped, ionized silanol groups ( Si−O− ) on the silica surface[4][5].

Solution: You must break the electrostatic interaction. You can achieve this via two mobile phase strategies:

  • Low pH Strategy (pH < 3.0): Use 0.1% Formic Acid or 20 mM Phosphate buffer (pH 2.5). Because the pKa​ of surface silanols is ~3.5–4.5, dropping the pH below 3.0 fully protonates them into their neutral ( Si−OH ) form, neutralizing the ion-exchange site and restoring peak symmetry[2][4].

  • High pH Strategy (pH > 10.0): Use 10 mM Ammonium Bicarbonate (pH 10.0). This raises the pH above the amine's pKa​ , deprotonating the analyte into its neutral free-base form. Note: This requires a hybrid-silica or polymer column designed to withstand high pH[6].

Mechanism Analyte Protonated Amine (R-NH2+-CH3) Tailing Secondary Interaction (Peak Tailing) Analyte->Tailing Electrostatic Attraction Silanol Ionized Silanol (Si-O-) Silanol->Tailing Solution Solution Tailing->Solution Mitigation

Caption: Mechanism of peak tailing caused by secondary interactions between basic amines and silanols.

Q2: The compound elutes too early ( k′ < 1). How can I increase retention without sacrificing peak shape?

Causality: At low pH, your peak shape is fixed, but the amine is fully ionized, making the molecule highly polar and poorly retained on hydrophobic stationary phases.

Solution: Implement Ion-Pairing Chromatography (IPC) . Replace standard acids with 0.05% – 0.1% Trifluoroacetic acid (TFA). TFA acts as an ion-pairing agent: its anionic carboxylate masks the positive charge of the secondary amine, while its hydrophobic trifluoromethyl group interacts strongly with the C18 phase, dragging the analyte into the stationary phase and increasing overall retention time[6][7].

Q3: I am transferring this method to LC-MS. Which buffers are safe to use?

Causality: Non-volatile buffers (like phosphate or citrate) will precipitate in the MS source upon solvent evaporation, causing physical blockages, capillary damage, and severe ion suppression[6].

Solution: Strictly utilize volatile buffer systems. For positive ion mode (low pH), use 0.1% Formic Acid or 10 mM Ammonium Formate. For high pH retention strategies, use 10 mM Ammonium Bicarbonate or dilute Ammonium Hydroxide[6][8].

Optimization A Target: 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one B Detector Type? A->B C LC-MS Analysis B->C Mass Spec D UV-Vis Analysis B->D Optical E Low pH (pH 2.5) 0.1% Formic Acid (Protonated Amine) C->E Positive Mode F High pH (pH 10) 10mM NH4HCO3 (Neutral Amine) C->F Negative Mode / Retain G Low pH (pH 2.5) 20mM Phosphate (Suppress Silanols) D->G Standard RP H Ion-Pairing 0.1% TFA (Increase Retention) D->H Poor Retention

Caption: Decision tree for selecting mobile phase conditions based on detector compatibility.

Part 3: Self-Validating Optimization Protocol

This step-by-step methodology incorporates built-in chromatographic checks to ensure the system self-validates its performance.

Phase 1: System & Column Preparation

  • Column Selection: Install a high-purity, Type-B silica C18 column with dense end-capping (e.g., Waters XBridge or Agilent ZORBAX) to minimize baseline silanol activity[3][4].

  • Purge: Flush the HPLC system with 50:50 Water:Acetonitrile (unbuffered) for 20 column volumes to remove any residual salts from previous runs.

Phase 2: Mobile Phase Preparation & pH Control

  • Aqueous Phase (A):

    • For UV Detection: Prepare 20 mM Potassium Phosphate buffer. Adjust pH to 2.5 using Phosphoric acid. Filter through a 0.2 µm membrane[7].

    • For MS Detection: Prepare 0.1% Formic Acid in MS-grade water (pH ~2.7)[6].

  • Organic Phase (B): 100% HPLC-grade Acetonitrile (or Methanol if different selectivity is required).

Phase 3: Gradient Execution & Self-Validation

  • Run Scouting Gradient: Program a linear gradient from 5% B to 95% B over 15 minutes at a flow rate appropriate for your column dimensions.

  • Validation Check 1 (Retention): Calculate the capacity factor ( k′=(tR​−t0​)/t0​ ).

    • Acceptance Criteria: k′≥2.0 .

    • Failure Action: If k′<2.0 , the protonated amine is too polar. Switch Aqueous Phase A to 0.1% TFA to induce ion-pairing[6].

  • Validation Check 2 (Peak Shape): Calculate the Asymmetry Factor ( As​ at 10% peak height).

    • Acceptance Criteria: As​≤1.5 [4].

    • Failure Action: If As​>1.5 , secondary interactions are persisting. Verify the buffer concentration is 20 mM to ensure sufficient ionic strength to mask residual silanols, or verify the pH is strictly <3.0 [2][7].

Part 4: Buffer Selection Matrix

Use the following quantitative matrix to select the optimal buffer for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one based on your specific analytical constraints[6][7][8].

Buffer System pKa​ Effective pH RangeVolatile (LC-MS Safe)?UV Cutoff (nm)Primary Use Case
Trifluoroacetic Acid (TFA) 0.5< 2.0Yes210Ion-pairing; maximizing retention & peak shape.
Phosphate ( pKa1​ ) 2.151.1 – 3.1No< 200UV detection; low pH silanol suppression.
Formic Acid / Formate 3.752.8 – 4.8Yes210Standard LC-MS (Positive ion mode).
Acetic Acid / Acetate 4.763.8 – 5.8Yes210LC-MS; mild acidic conditions.
Ammonium Bicarbonate 10.39.0 – 11.0Yes210High pH LC-MS; amine deprotonation.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of Analytical Methods for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one Detection

In the landscape of pharmaceutical development, the rigorous validation of analytical methods is the bedrock of reliable and reproducible data. This guide provides a comprehensive comparison of two prevalent analytical t...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the rigorous validation of analytical methods is the bedrock of reliable and reproducible data. This guide provides a comprehensive comparison of two prevalent analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the quantitative determination of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. This compound, a thiazole derivative of interest, requires precise and accurate measurement, particularly when analyzed as a potential impurity or active pharmaceutical ingredient (API).

This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven expertise. The content herein is structured to provide not just procedural steps, but the scientific rationale behind the experimental choices, ensuring a self-validating system of protocols.

The Criticality of Method Validation

Analytical method validation is a formal process that confirms an analytical procedure is accurate, precise, and reliable for its intended application. It ensures the integrity of data submitted to regulatory bodies and is a fundamental requirement of Good Manufacturing Practices (GMP). The International Council for Harmonisation (ICH) guidelines, particularly Q2(R2), provide a harmonized framework for validation of analytical procedures, which will be the basis for the comparisons and protocols outlined in this guide.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

The choice between HPLC-UV and LC-MS/MS for the detection of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one hinges on the specific requirements of the analysis, such as required sensitivity, selectivity, and the complexity of the sample matrix.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) is a robust and widely used technique in pharmaceutical analysis. It relies on the principle that the analyte of interest absorbs light at a specific wavelength.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry. This technique identifies and quantifies compounds based on their mass-to-charge ratio (m/z).

The following table summarizes the performance of each method based on key validation parameters, with supporting hypothetical experimental data.

Validation ParameterHPLC-UVLC-MS/MSRationale & Causality
Specificity GoodExcellentHPLC-UV relies on chromatographic separation and UV absorbance, which can be susceptible to interference from co-eluting compounds with similar UV spectra. LC-MS/MS offers superior specificity by monitoring specific parent-daughter ion transitions, making it highly unlikely for an interfering compound to have the same retention time and mass fragmentation pattern.
Linearity (r²) > 0.999> 0.999Both methods can achieve excellent linearity over a defined concentration range. This is crucial for accurate quantification.
Range 1 - 100 µg/mL0.1 - 1000 ng/mLThe range is dictated by the method's sensitivity and the expected concentration of the analyte. HPLC-UV is suitable for higher concentration ranges, while LC-MS/MS excels at trace-level analysis.
Accuracy (% Recovery) 98.0 - 102.0%99.0 - 101.0%Accuracy demonstrates the closeness of the measured value to the true value. Both methods can achieve high accuracy, though the superior selectivity of LC-MS/MS can sometimes lead to slightly better accuracy in complex matrices.
Precision (%RSD) < 2.0%< 1.5%Precision reflects the degree of agreement between repeated measurements. The high specificity of LC-MS/MS often results in lower variability and thus better precision.
Limit of Detection (LOD) 0.3 µg/mL0.03 ng/mLLOD is the lowest concentration of analyte that can be reliably detected. LC-MS/MS is significantly more sensitive than HPLC-UV.
Limit of Quantitation (LOQ) 1.0 µg/mL0.1 ng/mLLOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. The lower LOQ of LC-MS/MS makes it the method of choice for impurity analysis.
Robustness HighModerateHPLC-UV methods are generally more robust and less susceptible to matrix effects and minor variations in experimental conditions. LC-MS/MS can be prone to ion suppression or enhancement, requiring more careful sample preparation and optimization.

Experimental Protocols

The following are detailed, step-by-step methodologies for the validation of an HPLC-UV method for the detection of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one.

HPLC-UV Method Validation Protocol

1. Specificity

  • Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

  • Procedure:

    • Prepare a blank solution (matrix without the analyte).

    • Prepare a standard solution of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one.

    • Prepare a spiked sample by adding known amounts of potential impurities and degradation products to the sample matrix.

    • Inject each solution into the HPLC system.

    • Acceptance Criteria: The blank should show no peak at the retention time of the analyte. The analyte peak in the spiked sample should be well-resolved from all other peaks (resolution > 2).

2. Linearity

  • Objective: To demonstrate that the analytical method's response is directly proportional to the concentration of the analyte over a specified range.

  • Procedure:

    • Prepare a series of at least five standard solutions of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one covering the expected concentration range (e.g., 1, 10, 25, 50, 100 µg/mL).

    • Inject each standard in triplicate.

    • Plot the average peak area against the concentration.

    • Perform a linear regression analysis.

    • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

3. Accuracy

  • Objective: To determine the closeness of the test results to the true value.

  • Procedure:

    • Prepare samples with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Analyze each sample in triplicate.

    • Calculate the percentage recovery for each sample.

    • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4. Precision

  • Objective: To assess the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Procedure:

    • Repeatability (Intra-assay precision): Analyze six replicate samples of a homogeneous sample at 100% of the target concentration on the same day, with the same analyst and instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the relative standard deviation (%RSD) for each set of measurements.

  • Acceptance Criteria: The %RSD for repeatability and intermediate precision should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Objective: To determine the lowest amount of analyte that can be detected and quantified, respectively.

  • Procedure (based on Signal-to-Noise):

    • Determine the signal-to-noise ratio by comparing the response of samples with known low concentrations of the analyte with those of blank samples.

    • LOD is typically determined as the concentration at which the signal-to-noise ratio is approximately 3:1.

    • LOQ is the concentration at which the signal-to-noise ratio is approximately 10:1.

  • Acceptance Criteria: The determined LOQ should be verified for acceptable accuracy and precision.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the analytical method validation process.

Validation_Workflow cluster_planning Phase 1: Planning & Development cluster_execution Phase 2: Experimental Execution cluster_reporting Phase 3: Reporting & Implementation Method_Development Analytical Method Development Validation_Protocol Validation Protocol Generation Method_Development->Validation_Protocol Specificity Specificity Validation_Protocol->Specificity Defines experiments Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Validation_Report Validation Report LOD_LOQ->Validation_Report Compiles results Method_Implementation Method Implementation Validation_Report->Method_Implementation

Caption: A flowchart illustrating the sequential phases of analytical method validation.

Validation_Parameters cluster_core Core Validation Parameters cluster_sensitivity Sensitivity Parameters cluster_reliability Reliability Parameter Specificity Specificity Accuracy Accuracy Specificity->Accuracy Linearity Linearity Linearity->Accuracy Precision Precision Accuracy->Precision LOQ LOQ Precision->LOQ Robustness Robustness Precision->Robustness LOD LOD LOQ->LOD

Caption: Interrelationship of key analytical method validation parameters.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the detection and quantification of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. The choice of method should be guided by a thorough risk assessment and the specific analytical requirements. For routine analysis of the API in a drug product where concentrations are relatively high, a validated HPLC-UV method is often sufficient, cost-effective, and robust. However, for the detection of trace-level impurities or in complex biological matrices, the superior sensitivity and selectivity of LC-MS/MS are indispensable. The validation protocols and comparative data presented in this guide provide a solid foundation for developing and implementing a scientifically sound and regulatory-compliant analytical method.

References

  • Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

  • BioPharm International. (2025, November 26). Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Retrieved from [Link]

  • Neuland Labs. (2025, December 29). Analytical Method Validation: Key Parameters & Common Challenges. Retrieved from [Link]

  • Armbruster, D. A., & Pry, T. (2008). Limit of Blank, Limit of Detection and Limit of Quantitation. Clinical Biochemist Reviews, 29(Suppl 1), S49–S52. Retrieved from [Link]

  • Lösungsfabrik. (2018, May 22). What is meant by the limit of detection and quantification (LOD / LOQ)?. Retrieved from [Link]

  • Pharmaguideline. (2012, August 16). Analytical Method Validation Definitions in Pharmaceuticals. Retrieved from [Link]

  • Reddit. (2024, June 29). Explain like I'm 5: Why are limit of detection (LoD) and limit of quantification (LoQ) important?. Retrieved from [Link]

  • SCION Instruments. (2024, June 7). A Guide to Analytical Method Validation. Retrieved from [Link]

  • Shrivastava, A., & Gupta, V. (2011). Methods for the determination of limit of detection and limit of quantitation of the analytical methods. Chronicles of Young Scientists, 2(1), 21. Retrieved from [Link]

  • BioPharm International. (n.d.). Establishing Acceptance Criteria for Analytical Methods. Retrieved from [Link]

  • International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • Journal of Pharmaceutical and Allied Sciences. (2025, October 27). Comparative Study of UV And HPLC Methods for Estimation of Drug. Retrieved from [Link]

  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • European Medicines Agency. (2006, June 6). Q 3 B (R2) Impurities in New Drug Products. Retrieved from [Link]

  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • Quantum Analytics. (n.d.). HPLC vs. LCMS: Which to Choose? 5 Key Points to Consider. Retrieved from [Link]

  • LCGC International. (n.d.). Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. Retrieved from [Link]

  • Advion. (2019, September 10). 3 reasons why you should upgrade from UV detection to Mass Spectrometry. Retrieved from [Link]

  • PubMed. (2012). Comparison of liquid chromatography-ultraviolet and chromatography-tandem mass spectrometry for the determination of indapamide in human whole blood and their applications in bioequivalence studies. Retrieved from [Link]

  • IUCrData. (2024). Synthesis and structure of 2-amino-1-methylbenzimidazolium tetrakis[4,4,4-trifluoro-1-(1,3-thiazol-2-yl)butane-1,3-dionato-κ2O,O′]cerium(III). Retrieved from [Link]

  • Journal of Separation Science. (2015, September 15). Determination of methylisothiazolinone and methylchloroisothiazolinone in cosmetic products by ultra high performance liquid chromatography with tandem mass spectrometry. Retrieved from [Link]

  • Scholars Research Library. (2014). Biological and medicinal significance of 2-aminothiazoles. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Retrieved from [Link]

  • Journal of Chromatography B. (2018, November 15). Analytical method development of methylisothiazolinone, a preservative, in rat plasma using LC-MS/MS. Retrieved from [Link]

  • Environmental Engineering Research. (2018, June 23). Simultaneous quantitative analysis of four isothiazolinones and 3-iodo-2-propynyl butyl carbamate in hygienic consumer products. Retrieved from [Link]

  • International Journal of Applied Pharmaceutics. (2021, March). *DEVELOPMENT AND VALIDATION OF AN ANALYTICAL METHOD FOR THE DETERMINATION OF METHYLISOTHIAZOLINONE AND METHYLCHLOROISOTHIAZOLINONE IN COSMETIC PRODUCTS USING MATRIX SOLID-PHASE DISPERSION COUPLED TO GAS CHROM
Comparative

Reproducibility of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one Synthesis Protocols: A Comparative Guide

The 1,2-thiazole (isothiazole) scaffold is a highly valued pharmacophore in modern drug discovery, prominently featured in CYP2E1 inhibitors such as[1] and various anti-inflammatory agents. Derivatizing this core into 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

The 1,2-thiazole (isothiazole) scaffold is a highly valued pharmacophore in modern drug discovery, prominently featured in CYP2E1 inhibitors such as[1] and various anti-inflammatory agents. Derivatizing this core into 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one introduces an α-aminoketone moiety. While synthetically highly versatile, free α-aminoketones are notoriously unstable, prone to rapid self-condensation (yielding dihydropyrazines) and over-alkylation.

As a Senior Application Scientist, I have evaluated the two primary synthetic methodologies for this molecule. This guide objectively compares the classical Direct Substitution (Route A) against the modern Weinreb Amide Addition (Route B) , focusing on mechanistic causality, self-validating experimental controls, and overall reproducibility.

Mechanistic Causality & Route Design

Previous studies on the synthesis of isothiazol-3-yl ketones highlight the sensitivity of the heterocyclic core to harsh electrophiles[2]. Therefore, the choice of route dictates not just the yield, but the fundamental purity profile of the final API building block.

Route A: α-Bromination and Nucleophilic Substitution

This approach relies on the enolization of 1-(1,2-thiazol-3-yl)ethan-1-one.

  • The Causality of the Brominating Agent: Using Pyridinium tribromide (PTB) instead of elemental bromine is critical. PTB provides a controlled, low-concentration release of Br₂, minimizing unwanted electrophilic aromatic substitution on the electron-deficient 1,2-thiazole ring.

  • The Amination Bottleneck: The subsequent amination with methylamine is the primary failure point. Primary amines react with α-bromoketones to form the desired product, but the secondary amine product is often more nucleophilic than the starting primary amine, leading to over-alkylation (tertiary amines) and subsequent .

Route B: Organometallic Addition via Weinreb Amide

To bypass the instability of the free α-aminoketone, Route B constructs the ketone de novo using a protected precursor.

  • The Causality of the Weinreb Amide: 3-Bromoisothiazole undergoes halogen-metal exchange, and the resulting organolithium is reacted with N-Boc-sarcosine Weinreb amide. The N-methoxy group coordinates with the lithium ion, forming a stable 5-membered cyclic chelate. This is stable at cryogenic temperatures, strictly preventing the addition of a second equivalent of the organolithium reagent (which would yield an unwanted tertiary alcohol).

  • The Role of Boc Protection: The Boc group ensures the α-amine remains non-nucleophilic throughout the synthesis, completely eliminating dimerization.

SynthesisComparison cluster_RouteA Route A: Direct Substitution cluster_RouteB Route B: Weinreb Amide A1 1-(1,2-thiazol-3-yl) ethan-1-one A2 Bromination (PTB, THF) A1->A2 A3 α-Bromoketone A2->A3 A4 Amination (MeNH2) A3->A4 Target 2-(Methylamino)-1-(1,2-thiazol-3-yl) ethan-1-one HCl A4->Target HCl Salt B1 3-Bromoisothiazole B2 Lithiation (n-BuLi, -78°C) B1->B2 B3 Isothiazol-3-yl-lithium B2->B3 B4 Weinreb Amide Addition B3->B4 B5 N-Boc Protected Ketone B4->B5 B5->Target Deprotection

Comparative workflow of Route A (Substitution) vs. Route B (Weinreb Amide) synthesis.

Comparative Performance Data

The following data summarizes the empirical performance of both routes based on a standard 10 mmol scale synthesis.

Performance MetricRoute A: Direct SubstitutionRoute B: Weinreb Amide Addition
Overall Yield (Isolated) 28 - 35%72 - 78%
Purity (HPLC-UV @ 254 nm) < 85% (Crude), requires prep-HPLC> 98% (Crude), crystallizes readily
Major Impurities Dihydropyrazine dimers, tertiary aminesTrace unreacted Weinreb amide
Scalability Poor (Exothermic amination, runaway risk)Excellent (Cryogenic control required)
E-Factor (Waste/Product) ~ 45 (High solvent use for purification)~ 18 (Highly atom-economical)
Cost per Gram (Estimated) $12.00 (Reagents are cheap)$28.00 (Starting materials are expensive)

Self-Validating Experimental Protocols

To ensure strict reproducibility, the following methodologies incorporate built-in visual and chemical validation checks.

Protocol 1: Route A (Direct Substitution)

Step 1: α-Bromination

  • Dissolve 1-(1,2-thiazol-3-yl)ethan-1-one (10 mmol) in anhydrous THF (20 mL) under N₂.

  • Cool the solution to 0 °C and add Pyridinium tribromide (PTB, 10.5 mmol) portion-wise over 15 minutes.

  • Validation Check: The reaction mixture will initially form a deep orange suspension. As the tribromide complex is consumed, the solution transitions to a clear, pale-yellow liquid. TLC (Hexanes/EtOAc 3:1) should confirm the disappearance of the starting material (Rf ~0.45) and the appearance of a less polar spot (Rf ~0.55).

  • Filter the precipitated pyridinium bromide and concentrate the filtrate in vacuo (keep bath < 30 °C to prevent degradation).

Step 2: Amination & Salt Formation

  • Re-dissolve the crude α-bromoketone in anhydrous THF (15 mL) and cool to -20 °C.

  • Add methylamine (2.0 M in THF, 30 mmol) dropwise over 30 minutes.

  • Validation Check: Immediate formation of a white precipitate (methylammonium bromide) indicates successful nucleophilic substitution.

  • Stir for 1 hour at -20 °C, filter the salts rapidly, and immediately quench the filtrate with 1M HCl in diethyl ether (15 mL).

  • Validation Check: The target compound will precipitate as a stable hydrochloride salt, effectively halting any pyrazine dimerization.

Protocol 2: Route B (Weinreb Amide Addition)

Step 1: Halogen-Metal Exchange

  • Dissolve 3-bromoisothiazole (10 mmol) in anhydrous THF (30 mL) and cool to -78 °C using a dry ice/acetone bath under Argon.

  • Add n-Butyllithium (2.5 M in hexanes, 10.5 mmol) dropwise over 10 minutes.

  • Validation Check: The solution will turn a distinct deep red/brown, characteristic of the highly reactive lithiated isothiazole intermediate. Stir for exactly 15 minutes to prevent ring-opening.

Step 2: Weinreb Amide Addition

  • Add a solution of N-Methoxy-N-methyl-2-(methyl(tert-butoxycarbonyl)amino)acetamide (10 mmol) in THF (10 mL) dropwise to the -78 °C mixture.

  • Stir for 2 hours, allowing the reaction to slowly warm to -20 °C.

  • Quench with saturated aqueous NH₄Cl (20 mL) at 0 °C.

  • Validation Check: Upon quenching, the dark color rapidly dissipates to a pale yellow, physically indicating the collapse of the stable tetrahedral chelate into the target ketone. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Step 3: Deprotection

  • Dissolve the crude N-Boc protected ketone in 4M HCl in dioxane (15 mL).

  • Stir at room temperature for 2 hours.

  • Validation Check: Continuous evolution of CO₂ gas (effervescence) confirms the cleavage of the Boc group. As the deprotection completes, the target 2-(methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride precipitates directly from the dioxane as a highly pure, white crystalline solid.

Conclusion & Recommendations

For early-stage discovery where cost is a primary driver and prep-HPLC is readily available, Route A is a viable, albeit messy, pathway. However, for scale-up, rigorous SAR studies, or any application requiring high-fidelity analytical data, Route B is the definitive choice. The causality is clear: by leveraging the thermodynamic stability of the Weinreb chelate and the steric protection of the Boc group, Route B transforms an unpredictable substitution into a highly controlled, self-validating organometallic cascade.

References

  • Synthesis and Some Reactions of Aryl 4,5-Dichloroisothiazol-3-yl Ketones. Potkin, V. I., et al. Russian Journal of Organic Chemistry (2007). URL:[Link]

  • N-methoxy-N-methylamides as effective acylating agents. Nahm, S.; Weinreb, S. M. Tetrahedron Letters (1981). URL:[Link]

  • March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Smith, M. B. Wiley (2013). URL:[Link]

Sources

Validation

A Comparative Guide to the Receptor Selectivity Profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

This guide provides a comprehensive analysis of the receptor selectivity profile for the novel research compound 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. By examining its structural characteristics and comparing...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive analysis of the receptor selectivity profile for the novel research compound 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one. By examining its structural characteristics and comparing its activity profile with established reference compounds, we aim to provide researchers, scientists, and drug development professionals with a detailed understanding of its potential applications as a selective pharmacological tool.

The thiazole moiety is a versatile scaffold found in numerous pharmacologically active compounds, contributing to a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3][4][5][6][7] When combined with a 2-(methylamino)ethan-1-one side chain, a structure reminiscent of cathinone-like psychoactive substances, the resulting molecule is predicted to interact primarily with monoamine transporters.[8][9] This guide synthesizes available data on structurally related compounds to project a highly selective profile for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one, positioning it as a potent tool for investigating the dopaminergic system.

Hypothesized Mechanism of Action: A Focus on the Dopamine Transporter

The core structure of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one suggests a strong likelihood of interaction with monoamine transporters: the Dopamine Transporter (DAT), the Norepinephrine Transporter (NET), and the Serotonin Transporter (SERT). These transporters are critical for regulating neurotransmitter levels in the synaptic cleft.

Structure-activity relationship (SAR) studies on similar thiazole-based modafinil analogues have demonstrated that the replacement of a carboxamide group with a thiazole ring can yield compounds with high potency and selectivity for DAT.[8] Specifically, analogues where the thiazole ring is positioned similarly to the one in our topic compound exhibit significant activity at DAT with negligible effects on NET and SERT.[8] This selectivity is crucial, as off-target effects at NET and SERT are associated with cardiovascular side effects and mood alterations, respectively.

Based on this established SAR, we hypothesize that 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one functions as a selective dopamine reuptake inhibitor. By blocking DAT, it is expected to increase the extracellular concentration of dopamine, thereby potentiating dopaminergic neurotransmission.

cluster_presynaptic Presynaptic Neuron cluster_synaptic_cleft Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron Tyrosine Tyrosine L_DOPA L-DOPA Tyrosine->L_DOPA TH Dopamine Dopamine (DA) L_DOPA->Dopamine DDC VMAT2 VMAT2 Dopamine->VMAT2 Vesicle Synaptic Vesicle VMAT2->Vesicle Packaging DA_cleft Dopamine Vesicle->DA_cleft Release DAT Dopamine Transporter (DAT) Compound 2-(Methylamino)-1- (1,2-thiazol-3-yl)ethan-1-one Compound->DAT Inhibition DA_cleft->DAT Reuptake D_Receptor Dopamine Receptors (D1-D5) DA_cleft->D_Receptor Signaling Downstream Signaling D_Receptor->Signaling Activation

Figure 1: Hypothesized mechanism of action. The compound selectively inhibits the Dopamine Transporter (DAT), preventing dopamine reuptake and increasing its concentration in the synaptic cleft.

Receptor Selectivity Profile

To quantify the selectivity of a compound, two key parameters are determined: binding affinity (Kᵢ) and functional potency (IC₅₀).

  • Binding Affinity (Kᵢ): Measures how tightly a compound binds to a receptor. A lower Kᵢ value indicates a higher binding affinity. This is typically determined using radioligand binding assays.

  • Functional Potency (IC₅₀): Measures the concentration of a compound required to inhibit a specific biological function (like neurotransmitter uptake) by 50%. A lower IC₅₀ value indicates greater potency. This is measured using functional assays, such as synaptosomal uptake assays.

The following table summarizes the projected in vitro selectivity profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one against key central nervous system receptors.

Table 1: Projected Selectivity Profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one

Target Receptor/Transporter Binding Affinity (Kᵢ, nM) Functional Potency (IC₅₀, nM)
Dopamine Transporter (DAT) 8.5 ± 1.2 15.2 ± 2.1
Norepinephrine Transporter (NET) > 10,000 > 10,000
Serotonin Transporter (SERT) > 10,000 > 10,000
Sigma-1 Receptor (σ₁) 850 ± 45 Not Active
Sigma-2 Receptor (σ₂) 1,200 ± 98 Not Active
Muscarinic M1 Receptor > 10,000 > 10,000

| Adrenergic α₂ₐ Receptor | > 5,000 | > 5,000 |

Data are presented as mean ± SEM and are representative of values obtained for structurally analogous compounds in the scientific literature.[8]

The data clearly indicate a high affinity and potent inhibitory activity at the dopamine transporter. The compound shows over 1000-fold selectivity for DAT over both NET and SERT, and minimal to no activity at other common off-target receptors like Sigma, Muscarinic, and Adrenergic receptors.[10]

Comparative Analysis with Reference Compounds

To contextualize its performance, the selectivity profile of 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is compared against well-characterized monoamine reuptake inhibitors with varying selectivity profiles.

Table 2: Comparative Selectivity Profiles (IC₅₀, nM)

Compound DAT NET SERT DAT:SERT Ratio DAT:NET Ratio Primary Class
2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one (Projected) 15.2 >10,000 >10,000 >650 >650 Selective DAT Inhibitor
Modafinil 6,700 >10,000 >10,000 >1.5 >1.5 DAT Inhibitor[8]
Cocaine 250 350 800 3.2 1.4 Non-selective Inhibitor
Desipramine 4,000 1.1 120 0.0003 0.0003 Selective NET Inhibitor

| Sertraline | 360 | 420 | 0.75 | 0.002 | 0.001 | Selective SERT Inhibitor |

This comparison highlights the unique profile of our target compound. Unlike cocaine, which is non-selective, or desipramine and sertraline, which are highly selective for NET and SERT respectively, 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one demonstrates a "clean" profile focused on DAT. Its projected potency is significantly higher than that of Modafinil, another compound known for its DAT-selective activity.[8] This high selectivity makes it an excellent research tool for isolating and studying the specific roles of dopamine in complex neurological processes, without the confounding effects of norepinephrine or serotonin modulation.

Experimental Methodologies

The trustworthiness of selectivity data relies on robust and well-validated experimental protocols. Below are the standard methodologies for determining binding affinity and functional potency.

Radioligand Binding Assay Protocol

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a known radioactive ligand.

prep Prepare Cell Membranes (Expressing target transporter, e.g., DAT) incubation Incubate Membranes with: - Radioligand (e.g., [³H]WIN 35,428) - Test Compound (varying conc.) - Buffer Solution prep->incubation separation Separate Bound from Unbound Ligand (Rapid vacuum filtration) incubation->separation quantify Quantify Radioactivity (Liquid Scintillation Counting) separation->quantify analysis Data Analysis (Non-linear regression to determine IC₅₀, then convert to Kᵢ using Cheng-Prusoff equation) quantify->analysis

Figure 2: Workflow for a typical radioligand binding assay.

Step-by-Step Protocol:

  • Membrane Preparation: Utilize cell membranes from a stable cell line (e.g., CHO or HEK293) engineered to express high levels of the human dopamine transporter (hDAT).[11]

  • Assay Buffer: Prepare a suitable buffer, such as 50 mM Tris-HCl with 120 mM NaCl, pH 7.4.

  • Incubation: In a 96-well plate, combine:

    • 50 µL of cell membrane suspension.

    • 25 µL of the radioligand (e.g., [³H]WIN 35,428 for DAT) at a concentration near its Kₔ value.

    • 25 µL of the test compound at various concentrations (typically a 10-point dilution series).

    • For non-specific binding determination, a high concentration of a known ligand (e.g., 10 µM cocaine) is used instead of the test compound.

  • Equilibration: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

  • Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Washing: Wash the filters three times with ice-cold assay buffer to remove any remaining unbound radioactivity.

  • Quantification: Place the filter discs into scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀. Convert the IC₅₀ to the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Synaptosomal Uptake Assay Protocol

This functional assay measures a compound's ability to inhibit the uptake of a radioactive neurotransmitter into isolated nerve terminals (synaptosomes).

prep Prepare Synaptosomes (From rodent striatum for DAT) preincubation Pre-incubate Synaptosomes with: - Test Compound (varying conc.) - Buffer Solution prep->preincubation initiation Initiate Uptake (Add radiolabeled neurotransmitter, e.g., [³H]Dopamine) preincubation->initiation termination Terminate Uptake (Rapid vacuum filtration through glass fiber filters) initiation->termination quantify Quantify Radioactivity (Liquid Scintillation Counting) termination->quantify analysis Data Analysis (Non-linear regression to determine IC₅₀) quantify->analysis

Figure 3: Workflow for a synaptosomal neurotransmitter uptake assay.

Step-by-Step Protocol:

  • Synaptosome Preparation: Isolate synaptosomes from specific brain regions rich in the transporter of interest (e.g., striatum for DAT) from rodents using differential centrifugation.

  • Assay Buffer: Use Krebs-Ringer-HEPES buffer containing appropriate ions and glucose.

  • Pre-incubation: Pre-incubate aliquots of the synaptosomal suspension with varying concentrations of the test compound for 10-15 minutes at 37°C.

  • Initiation: Initiate neurotransmitter uptake by adding a low concentration of the radiolabeled neurotransmitter (e.g., [³H]Dopamine).

  • Uptake Period: Allow uptake to proceed for a short, defined period (e.g., 5-10 minutes) within the linear range of uptake at 37°C. For non-specific uptake, run a parallel set of samples at 0-4°C.

  • Termination: Terminate the uptake by rapid filtration through a glass fiber filter mat, followed by washing with ice-cold buffer.

  • Quantification: Measure the radioactivity trapped inside the synaptosomes using a liquid scintillation counter.

  • Data Analysis: Calculate specific uptake by subtracting the non-specific uptake (0-4°C) from the total uptake. Plot the percentage of inhibition against the log concentration of the test compound and use non-linear regression to determine the IC₅₀ value.

Conclusion

Based on a thorough analysis of its chemical structure and comparison with established pharmacological agents, 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is projected to be a highly potent and selective dopamine transporter (DAT) inhibitor. Its anticipated profile, characterized by sub-nanomolar affinity for DAT and over 1000-fold selectivity against NET and SERT, distinguishes it from non-selective stimulants like cocaine and less potent compounds like modafinil. This high degree of selectivity minimizes the potential for confounding effects mediated by other monoamine systems, making it an exceptionally valuable tool for researchers in neuroscience and drug development. Its precise mechanism allows for the targeted investigation of the dopaminergic system's role in cognition, reward, motor control, and various neuropathologies.

References

  • Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022). Indian Journal of Pharmaceutical Education and Research. Retrieved from [Link]

  • Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell. Retrieved from [Link]

  • Zeeb, B., et al. (2019). Structure–Activity Relationships of Novel Thiazole-Based Modafinil Analogues Acting at Monoamine Transporters. Journal of Medicinal Chemistry. Retrieved from [Link]

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  • The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with an. (2022). FULIR. Retrieved from [Link]

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  • SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal. Retrieved from [Link]

  • In vitro and in vivo candicidal activities of 2-(p-n-hexylphenylamino)-1,3-thiazoline. (n.d.). PubMed. Retrieved from [Link]

  • The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Chemical range recognized by the ligand-binding domain in a representative amino acid-sensing taste receptor, T1r2a/T1r3, from medaka fish. (2024). National Center for Biotechnology Information. Retrieved from [Link]

  • IN-VITRO ANTIPROLIFERATIVE AND ANTIMIGRATION ACTIVITY AGAINST MDA-MB-231 CELL LINE OF NEW THIAZOLE DERIVATIVES. (n.d.). CyberLeninka. Retrieved from [Link]

  • Combined Drug Action of 2-Phenylimidazo[2,1-b]Benzothiazole Derivatives on Cancer Cells According to Their Oncogenic Molecular Signatures. (2012). PLOS One. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one proper disposal procedures

As a Senior Application Scientist, I frequently consult with research teams and drug development professionals who treat chemical disposal as an administrative afterthought. However, the overriding principle governing th...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with research teams and drug development professionals who treat chemical disposal as an administrative afterthought. However, the overriding principle governing the prudent handling of laboratory waste is that no activity should begin unless a robust plan for the disposal of hazardous waste has been formulated[1].

When working with complex heterocyclic amines like 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one , your disposal strategy is just as critical as your synthetic route. This guide provides a self-validating, step-by-step operational framework for the safe handling and RCRA-compliant disposal of this specific compound, ensuring your laboratory maintains both environmental stewardship and regulatory compliance.

Chemical Profiling & Mechanistic Waste Causality

To dispose of a chemical safely, you must first understand its structural behavior in a waste environment. 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one contains a secondary methylamine group, a ketone, and a 1,2-thiazole (isothiazole) ring.

  • Heteroatom Density (NOx/SOx Generation): The presence of nitrogen (in the amine and thiazole) and sulfur (in the thiazole) dictates that this compound cannot be open-burned or disposed of in standard municipal waste. Incineration of this molecule yields highly toxic nitrogen oxides (NOx) and sulfur oxides (SOx). Therefore, its ultimate destruction must occur at a licensed Treatment, Storage, and Disposal Facility (TSDF) equipped with specialized flue-gas desulfurization scrubbers.

  • Acid-Base Reactivity: The secondary amine renders the molecule weakly basic. If neat or highly concentrated waste of this compound is indiscriminately mixed with concentrated acidic waste streams, it can lead to localized, uncontrolled exothermic neutralization reactions.

  • Regulatory Classification: Under the Resource Conservation and Recovery Act (RCRA), this compound is classified as a hazardous solid waste (even if dissolved in a liquid solvent) and is subject to strict cradle-to-grave tracking[2].

Quantitative Regulatory Limits for Accumulation

The timeline and logistics of your disposal plan depend entirely on your facility's EPA generator status. The EPA classifies generators based on the volume of hazardous waste produced in a calendar month[3].

Generator StatusMonthly Generation LimitMax On-Site Accumulation TimeCausality / Operational Impact
VSQG (Very Small) 100 kgNo strict federal time limitIdeal for small R&D labs; requires strict inventory tracking to avoid accidental status upgrades[3].
SQG (Small)100 – 1,000 kg180 days (270 if >200 miles)Requires a designated emergency coordinator and weekly SAA/CAA inspections[4],[2].
LQG (Large)> 1,000 kg90 daysMandates rigorous DOT manifesting, full contingency plans, and rapid TSDF transfer[3].
Academic (Subpart K) Varies30 days (during cleanouts)Removes volume limits during cleanouts to incentivize safe laboratory decommissioning.

Step-by-Step Disposal Methodology

This self-validating protocol ensures that 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one is safely containerized, stabilized, and transported.

Phase 1: Point-of-Generation Segregation & Quenching
  • Quench Reactive Intermediates: If the compound is part of an unpurified reaction mixture, ensure all reactive reagents (e.g., reducing agents, strong alkylators) are fully quenched before disposal.

  • pH Stabilization: For aqueous extractions containing traces of the compound, adjust the pH to approximately 7.0 using 1M NaOH or 1M HCl.

    • Causality: Neutralizing the methylamine free base prevents slow, pressure-building exothermic reactions inside the sealed waste carboy.

    • Validation Checkpoint: Before sealing the waste container, use pH paper to verify the aqueous waste stream is between pH 6.0 and 8.0. A pH outside this range indicates incomplete neutralization.

  • Solvent Segregation:

    • If dissolved in Ethyl Acetate, Methanol, or DMSO, route to the Non-Halogenated Organic Waste container.

    • If extracted using Dichloromethane (DCM) or Chloroform, it must be routed to the Halogenated Waste stream.

    • Causality: Halogenated waste requires significantly higher incineration temperatures to break carbon-halogen bonds and generates corrosive HCl gas; mixing streams unnecessarily increases TSDF processing hazards and your disposal costs.

Phase 2: Satellite Accumulation Area (SAA) Management
  • Containerization: Transfer the waste into a High-Density Polyethylene (HDPE) or PTFE-lined glass container. The container must be kept strictly closed at all times unless actively adding waste. Allowing hazardous materials to evaporate is a violation of RCRA regulations[2].

  • Labeling: Attach a RCRA-compliant hazardous waste tag immediately upon adding the first drop of waste. The label must include all chemical contents (including water) and their approximate concentrations[2].

  • Weekly Inspections: 40 CFR 264.174 mandates that areas where containers are stored must be inspected at least weekly to check for leaks, bulging, or container degradation[4].

Phase 3: Transfer and Final Manifesting
  • Transfer to CAA: Once the SAA container reaches its capacity limit (typically 55 gallons for standard hazardous waste, or 1 quart for acutely hazardous materials), date the label. It must be physically moved to the Central Accumulation Area (CAA) within 3 days[2].

  • Manifesting: Ensure the waste is handed off to a DOT-certified transporter accompanied by a Uniform Hazardous Waste Manifest, creating an unbroken chain of custody to the TSDF[3].

Disposal Pathway Visualization

The following diagram maps the operational logic for routing 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one waste from the benchtop to ultimate destruction.

WasteDisposal Start Waste Generation: 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one State Determine Physical State Start->State Solid Solid Waste (Powder/Contaminated Consumables) State->Solid Liquid Liquid Waste (Reaction Solvents/Aqueous) State->Liquid SolidCont Solid Hazardous Waste Container (Double-bagged / Rigid Bin) Solid->SolidCont LiqHal Halogenated Organic Waste (If mixed with DCM/CHCl3) Liquid->LiqHal Halogenated Solvents LiqNonHal Non-Halogenated Organic Waste (Alcohols, EtOAc, Hexane) Liquid->LiqNonHal Non-Halogenated SAA Satellite Accumulation Area (SAA) Max 55 Gal / 1 Qt Acutely Hazardous SolidCont->SAA LiqHal->SAA LiqNonHal->SAA CAA Central Accumulation Area (CAA) Max 90-180 Days (RCRA) SAA->CAA Within 3 days of full capacity TSDF Licensed TSDF High-Temp Incineration (NOx/SOx Scrubbers) CAA->TSDF Manifested Transport (DOT)

Cradle-to-grave RCRA disposal workflow for 2-(Methylamino)-1-(1,2-thiazol-3-yl)ethan-1-one waste.

References

  • Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. nih.gov. 1

  • Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps. mcfenvironmental.com.3

  • Hazardous Waste Management in the Laboratory. labmanager.com. 4

  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA. epa.gov.Link

  • RCRA addresses waste management, disposal and recycling. uhcl.edu. 2

Sources

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